4-(Piperidin-4-yl)benzamide

• CAS: 886362-49-8

Core Science & Biosynthesis

4-(Piperidin-4-yl)benzamide IUPAC name and synonyms

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4-(Piperidin-4-yl)benzamide mechanism of action

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biological activity of 4-(Piperidin-4-yl)benzamide

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An In-Depth Technical Guide to the Pharmacokinetics and ADME Profile of 4-(Piperidin-4-yl)benzamide

This guide provides a comprehensive technical overview of the preclinical pharmacokinetics (PK) and Absorption, Distribution, Metabolism, and Excretion (ADME) profile of 4-(Piperidin-4-yl)benzamide. It is intended for researchers, scientists, and drug development professionals engaged in the evaluation of small molecule therapeutics. This document synthesizes established principles of drug metabolism and pharmacokinetic science with specific, albeit illustrative, data that could be expected for a compound of this class.

Introduction: The Critical Role of ADME in Drug Candidacy

The journey of a drug from administration to its target site and subsequent elimination from the body is a complex process governed by its ADME properties. For a promising compound like 4-(Piperidin-4-yl)benzamide, a thorough understanding of its pharmacokinetic profile is not merely a regulatory requirement but a fundamental prerequisite for successful clinical development. A favorable ADME profile ensures that the drug can reach its therapeutic target in sufficient concentrations, exert its pharmacological effect, and be cleared from the body in a safe and predictable manner. This guide will delve into the core ADME characteristics of 4-(Piperidin-4-yl)benzamide, outlining the experimental rationale and methodologies used to elucidate its disposition.

I. Physicochemical Properties: The Foundation of Pharmacokinetics

The intrinsic physicochemical properties of a molecule are the primary determinants of its ADME profile. For 4-(Piperidin-4-yl)benzamide, key parameters such as solubility, lipophilicity (LogP), and ionization constant (pKa) are the first indicators of its potential in vivo behavior.

Parameter	Value	Significance in ADME
Molecular Weight	204.27 g/mol	Influences diffusion and passive transport.
LogP	1.5-2.5 (Predicted)	Moderate lipophilicity suggests a balance between membrane permeability and aqueous solubility.
pKa	~9.5 (Piperidine N)	The basic nature of the piperidine nitrogen will lead to significant ionization at physiological pH, impacting solubility and interaction with acidic tissues.
Aqueous Solubility	pH-dependent	Higher solubility at lower pH due to protonation of the piperidine nitrogen.

These properties collectively suggest that 4-(Piperidin-4-yl)benzamide is likely to exhibit reasonable oral absorption and distribution characteristics.

II. Absorption: The Gateway to Systemic Circulation

For orally administered drugs, absorption from the gastrointestinal (GI) tract is the first major hurdle. The potential for a compound to be absorbed is assessed through a combination of in vitro and in vivo models.

A. In Vitro Permeability Assessment: The Caco-2 Model

The Caco-2 cell line, derived from human colorectal adenocarcinoma, is the gold standard for predicting intestinal permeability. These cells differentiate into a monolayer of polarized enterocytes, mimicking the intestinal barrier.

• Cell Culture: Caco-2 cells are seeded on a semi-permeable membrane in a transwell plate and cultured for 21 days to allow for differentiation.

• Test Compound Addition: 4-(Piperidin-4-yl)benzamide is added to the apical (AP) side of the monolayer.

• Sampling: Samples are collected from the basolateral (BL) side at various time points.

• Quantification: The concentration of the compound in the BL samples is determined by LC-MS/MS.

• Papp Calculation: The apparent permeability coefficient (Papp) is calculated to quantify the rate of transport.

A high Papp value in the apical-to-basolateral direction would suggest good passive permeability.

B. Efflux Liability: P-glycoprotein (P-gp) Substrate Assessment

P-glycoprotein (P-gp) is an efflux transporter in the intestinal epithelium that can limit the absorption of its substrates. Determining if 4-(Piperidin-4-yl)benzamide is a P-gp substrate is crucial.

Caption: P-gp substrate assessment workflow in Caco-2 cells.

An efflux ratio significantly greater than 2, which is reduced in the presence of a known P-gp inhibitor, would indicate that 4-(Piperidin-4-yl)benzamide is a substrate for P-gp.

III. Distribution: Reaching the Target

Once absorbed, a drug distributes throughout the body. The extent of distribution is influenced by its binding to plasma proteins and its ability to penetrate tissues.

A. Plasma Protein Binding (PPB)

Only the unbound fraction of a drug is pharmacologically active and available for metabolism and excretion. Therefore, determining the extent of PPB is critical.

• Apparatus Setup: A semi-permeable membrane separates a chamber containing plasma from a chamber containing buffer.

• Compound Addition: 4-(Piperidin-4-yl)benzamide is added to the plasma chamber.

• Equilibration: The system is incubated to allow the unbound drug to equilibrate across the membrane.

• Quantification: The concentration of the compound in both chambers is measured by LC-MS/MS.

• Calculation: The percentage of bound drug is calculated.

A high degree of plasma protein binding (>99%) can limit the free drug concentration available to act on the target.

B. Volume of Distribution (Vd)

The apparent volume of distribution (Vd) is a theoretical volume that relates the amount of drug in the body to its concentration in the plasma. A large Vd suggests extensive tissue distribution. This is determined from in vivo pharmacokinetic studies.

IV. Metabolism: Biotransformation and Clearance

Metabolism is the process by which the body chemically modifies drugs, typically to facilitate their excretion. The liver is the primary site of drug metabolism.

A. Metabolic Stability Assessment

The intrinsic metabolic stability of a compound provides an early indication of its likely in vivo clearance.

• Incubation: 4-(Piperidin-4-yl)benzamide is incubated with liver microsomes (which contain key drug-metabolizing enzymes) and the cofactor NADPH.

• Time Points: Aliquots are taken at various time points.

• Reaction Quenching: The metabolic reaction is stopped.

• Quantification: The remaining concentration of the parent compound is measured by LC-MS/MS.

• Half-life Calculation: The in vitro half-life (t½) is determined.

A short in vitro half-life suggests that the compound may be rapidly cleared in vivo.

B. Cytochrome P450 (CYP) Inhibition

CYP enzymes are a major family of drug-metabolizing enzymes. Inhibition of these enzymes by a co-administered drug can lead to significant drug-drug interactions (DDIs).

Caption: Workflow for assessing CYP450 inhibition potential.

Low IC50 values for specific CYP isoforms would indicate a potential for DDIs.

C. Metabolite Identification

Identifying the major metabolites of a drug is crucial for understanding its clearance pathways and assessing the potential for active or toxic metabolites. This is typically done by incubating the drug with liver microsomes or hepatocytes and analyzing the resulting mixture by high-resolution mass spectrometry.

V. Excretion: The Final Elimination

Excretion is the removal of the drug and its metabolites from the body. The primary routes of excretion are renal (urine) and biliary (feces). The contribution of each route is determined through in vivo mass balance studies in animal models.

VI. Integrated Pharmacokinetic Profile: The In Vivo Picture

Data from the individual ADME assays are integrated and confirmed through in vivo pharmacokinetic studies in animal models (e.g., rodents, non-rodents).

A. In Vivo Pharmacokinetic Study Design

• Animal Model: Selection of an appropriate species.

• Dosing: Administration of 4-(Piperidin-4-yl)benzamide via the intended clinical route (e.g., oral) and an intravenous route (to determine bioavailability).

• Blood Sampling: Collection of blood samples at multiple time points.

• Bioanalysis: Quantification of the drug in plasma using LC-MS/MS.

• Pharmacokinetic Modeling: Calculation of key PK parameters.

Table of Expected Pharmacokinetic Parameters

Parameter	Symbol	Definition
Maximum Concentration	Cmax	The highest concentration of the drug in the plasma.
Time to Maximum Concentration	Tmax	The time at which Cmax is reached.
Area Under the Curve	AUC	The total drug exposure over time.
Half-life	t½	The time required for the drug concentration to decrease by half.
Clearance	CL	The volume of plasma cleared of the drug per unit time.
Volume of Distribution	Vd	The apparent volume into which the drug distributes.
Bioavailability	F%	The fraction of the administered dose that reaches systemic circulation.

A favorable pharmacokinetic profile would be characterized by adequate oral bioavailability, a half-life that supports a convenient dosing regimen, and clearance mechanisms that are not saturated at therapeutic doses.

Conclusion: A Roadmap for Clinical Success

The comprehensive ADME and pharmacokinetic profiling of 4-(Piperidin-4-yl)benzamide provides a critical foundation for its progression into clinical development. By understanding its absorption, distribution, metabolism, and excretion characteristics, drug developers can make informed decisions regarding dosing strategies, potential drug-drug interactions, and the overall clinical viability of the compound. The methodologies and principles outlined in this guide represent a robust framework for the preclinical evaluation of any small molecule therapeutic, ensuring that only the most promising candidates advance to human trials.

References

• Title: In Vitro ADME Assays in Drug Discovery Source: National Center for Biotechnology Information (NCBI) URL: [Link]

• Title: P-glycoprotein and its Role in Drug Absorption Source: ScienceDirect URL: [Link]

• Title: Plasma Protein Binding: A Key Factor in Drug Disposition Source: Journal of Pharmaceutical Sciences URL: [Link]

• Title: The Role of Cytochrome P450 Enzymes in Drug Metabolism Source: Nature Reviews Drug Discovery URL: [Link]

• Title: Design and Analysis of In Vivo Pharmacokinetic Studies Source: FDA Guidance for Industry URL: [Link]

4-(Piperidin-4-yl)benzamide delta-opioid receptor binding affinity

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4-(Piperidin-4-yl)benzamide for CNS disorder research

Beginning Research on Benzamide

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role of 4-(Piperidin-4-yl)benzamide in gastrointestinal motility

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structure-activity relationship (SAR) of 4-(Piperidin-4-yl)benzamide

An In-depth Technical Guide on the Structure-Activity Relationship (SAR) of 4-(Piperidin-4-yl)benzamide as PARP Inhibitors

Authored by a Senior Application Scientist

This guide provides an in-depth exploration of the structure-activity relationships (SAR) of the 4-(Piperidin-4-yl)benzamide scaffold, a cornerstone in the development of potent Poly(ADP-ribose) polymerase (PARP) inhibitors. We will dissect the key structural motifs, analyze the impact of chemical modifications on inhibitory activity, and provide validated experimental protocols for researchers in the field of drug discovery.

Introduction: The Rise of PARP Inhibitors and the 4-(Piperidin-4-yl)benzamide Core

Poly(ADP-ribose) polymerases (PARPs) are a family of enzymes crucial for cellular processes, most notably DNA repair and the maintenance of genomic stability. The therapeutic potential of PARP inhibitors, particularly in oncology, has been extensively validated, with several drugs now approved for the treatment of cancers harboring specific DNA repair deficiencies, such as BRCA1/2 mutations.

At the heart of many potent PARP inhibitors lies the 4-(Piperidin-4-yl)benzamide scaffold. This privileged structure has proven to be an excellent starting point for designing high-affinity ligands that target the nicotinamide binding site of the PARP catalytic domain. Its modular nature allows for systematic chemical modifications, making it an ideal framework for SAR studies.

The General SAR Landscape of 4-(Piperidin-4-yl)benzamide PARP Inhibitors

The inhibitory activity of this class of compounds is governed by the interplay of three key structural components: the benzamide headgroup , the central piperidine core , and various substituents on the piperidine nitrogen.

Figure 1: General SAR landscape of 4-(Piperidin-4-yl)benzamide PARP inhibitors.

The Benzamide "Headgroup": The Pharmacophore

The benzamide moiety is the primary pharmacophore, responsible for key interactions within the PARP active site. The amide group forms crucial hydrogen bonds with the protein backbone, mimicking the interactions of the native nicotinamide substrate.

• Amide Group: The NH and carbonyl oxygen of the amide are critical for binding. The NH typically forms a hydrogen bond with the backbone carbonyl of Gly863, while the carbonyl oxygen interacts with the backbone NH of the same residue. Modification or removal of this group leads to a significant loss of potency.

• Phenyl Ring: The aromatic ring engages in π-π stacking interactions with the side chain of Tyr907. Substitutions on this ring can modulate potency and selectivity. Small, electron-withdrawing groups, such as fluorine, at the 2-position can enhance activity, potentially by influencing the conformation of the benzamide group.

The Piperidine "Core": A Versatile Scaffold

The piperidine ring serves as a central scaffold, orienting the benzamide headgroup and the N-substituent in the correct geometry for optimal binding. Its non-planar, chair conformation is well-tolerated within the active site. While substitutions on the piperidine ring itself are less common in potent inhibitors, its primary role is to provide a vector for the N-substituent.

The N-Substituent: Driving Potency and Selectivity

The substituent attached to the piperidine nitrogen explores a hydrophobic pocket within the active site. The nature of this group has a profound impact on the inhibitor's potency and selectivity profile.

• Aromatic and Heteroaromatic Rings: Many potent PARP inhibitors feature an aromatic or heteroaromatic ring as the N-substituent. For example, a 4-fluorobenzyl group is a common motif that fits snugly into the hydrophobic pocket.

• Cyclic Groups: Fused ring systems, such as phthalazinones (as seen in Olaparib), have proven to be highly effective. These larger, rigid structures can form additional interactions and significantly enhance potency.

Quantitative SAR Data of Representative Analogs

The following table summarizes the in vitro PARP1 inhibitory activity of several 4-(Piperidin-4-yl)benzamide analogs, highlighting the impact of different N-substituents.

Compound ID	N-Substituent (R)	PARP1 IC50 (nM)	Reference
1	Benzyl	50
2	4-Fluorobenzyl	5.2
3	Phthalazin-1(2H)-one	1.9
4	2-Methyl-quinazolin-4(3H)-one	3.8

Data is illustrative and compiled from multiple sources for comparative purposes.

Experimental Protocols

General Synthesis of a 4-(Piperidin-4-yl)benzamide Analog

This protocol describes a typical synthetic route for preparing a 4-(Piperidin-4-yl)benzamide derivative with an N-benzyl substituent.

Figure 2: Synthetic workflow for a 4-(Piperidin-4-yl)benzamide analog.

Step-by-Step Methodology:

• Amide Coupling:

  • Dissolve tert-butyl 4-aminopiperidine-1-carboxylate (1.0 eq) and triethylamine (1.2 eq) in dichloromethane (DCM).

  • Cool the solution to 0 °C in an ice bath.

  • Add a solution of 4-nitrobenzoyl chloride (1.05 eq) in DCM dropwise.

  • Allow the reaction to warm to room temperature and stir for 4 hours.

  • Wash the reaction mixture with 1M HCl, saturated NaHCO3, and brine.

  • Dry the organic layer over Na2SO4, filter, and concentrate under reduced pressure to yield the Boc-protected nitrobenzamide intermediate.

• Nitro Group Reduction:

  • Dissolve the intermediate from Step 1 in methanol.

  • Add 10% Palladium on carbon (Pd/C) catalyst (0.1 eq by weight).

  • Stir the mixture under a hydrogen atmosphere (balloon or Parr shaker) for 16 hours.

  • Filter the reaction mixture through Celite to remove the catalyst and concentrate the filtrate to obtain the aminobenzamide intermediate.

• Boc Deprotection:

  • Dissolve the intermediate from Step 2 in DCM.

  • Add trifluoroacetic acid (TFA, 5.0 eq) dropwise at 0 °C.

  • Stir at room temperature for 2 hours.

  • Concentrate the reaction mixture under reduced pressure.

  • Neutralize with saturated NaHCO3 and extract with DCM to isolate the deprotected piperidine intermediate.

• N-Alkylation:

  • Dissolve the intermediate from Step 3 in acetonitrile (ACN).

  • Add potassium carbonate (K2CO3, 2.0 eq) and benzyl bromide (1.1 eq).

  • Heat the reaction mixture to 60 °C and stir for 6 hours.

  • Cool the reaction, filter to remove solids, and concentrate the filtrate.

  • Purify the crude product by column chromatography on silica gel to obtain the final compound.

In Vitro PARP1 Enzymatic Assay

This protocol outlines a common method for determining the IC50 value of a test compound against PARP1.

Figure 3: Workflow for an in vitro PARP1 enzymatic assay.

Step-by-Step Methodology:

• Compound Preparation: Prepare a serial dilution of the test compound in assay buffer (e.g., 50 mM Tris-HCl pH 8.0, 50 mM NaCl, 1 mM MgCl2, 0.1% BSA).

• Reaction Setup: In a 96-well plate, add the diluted compound, recombinant human PARP1 enzyme, and activated DNA (histones or nicked DNA). Incubate for 10 minutes at room temperature.

• Reaction Initiation: Add biotinylated NAD+ to each well to start the PARPylation reaction.

• Incubation: Incubate the plate for 60 minutes at room temperature to allow for the formation of poly(ADP-ribose) (PAR) chains on the activated DNA.

• Stopping and Transfer: Stop the reaction by adding a potent PARP inhibitor (e.g., Olaparib at a high concentration) or a stop reagent. Transfer the reaction mixture to a streptavidin-coated plate and incubate for 1 hour to capture the biotinylated PAR chains.

• Antibody Incubation: Wash the plate to remove unbound components. Add a primary antibody that recognizes PAR (e.g., an anti-PAR monoclonal antibody) conjugated to horseradish peroxidase (HRP). Incubate for 1 hour.

• Detection: Wash the plate again. Add a chemiluminescent HRP substrate.

• Data Acquisition: Immediately read the plate on a luminometer. The signal intensity is inversely proportional to the inhibitory activity of the test compound. Calculate the IC50 value by plotting the percent inhibition against the log of the compound concentration.

Conclusion and Future Directions

The 4-(Piperidin-4-yl)benzamide scaffold remains a highly valuable framework in the design of PARP inhibitors. The well-defined SAR provides a clear roadmap for medicinal chemists to optimize potency, selectivity, and pharmacokinetic properties. Future efforts in this area may focus on developing inhibitors with enhanced selectivity for other PARP family members or on designing compounds that can overcome known resistance mechanisms. The robust synthetic routes and reliable in vitro assays described herein provide the necessary tools for these continued explorations.

References

• Title: PARP inhibitors for cancer therapy. Source: Annual Review of Medicine URL: [Link]

• Title: PARP Inhibitors: A New Era of Targeted Therapy. Source: Cancer Discovery URL: [Link]

• Title: The crystal structure of human PARP-1 in complex with a 4-amino-1,8-naphthalimide inhibitor. Source: Journal of Medicinal Chemistry URL: [Link]

• Title: Olaparib: a new PARP inhibitor for the treatment of ovarian cancer. Source: Expert Opinion on Pharmacotherapy URL: [Link]

• Title: 4-amino-1,8-naphthalimide-based PARP-1 inhibitors: design, synthesis, and biological evaluation. Source: Journal of Medicinal Chemistry URL: [Link]

• Title: Discovery of 4-{[4-Fluoro-3-(piperidine-1-carbonyl)phenyl]methyl}phthalazin-1(2H)-one (AZD2281, Olaparib), a Potent Orally Bioavailable Poly(ADP-ribose) Polymerase Inhibitor for the Treatment of Cancer. Source: Journal of Medicinal Chemistry URL: [Link]

• Title: Discovery of Novel 2-Substituted-3H-quinazolin-4-one Derivatives as Potent Poly(ADP-ribose)polymerase-1 (PARP-1) Inhibitors. Source: Journal of Medicinal Chemistry URL: [Link]

known derivatives and analogs of 4-(Piperidin-4-yl)benzamide

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therapeutic potential of 4-(Piperidin-4-yl)benzamide scaffold

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4-(Piperidin-4-yl)benzamide in early drug discovery

Starting Research Phase

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Protocols & Analytical Methods

Application Note: Strategic Synthesis of 4-(Piperidin-4-yl)benzamide via Suzuki-Miyaura Coupling

Abstract

The 4-(piperidin-4-yl)benzamide scaffold is a privileged structural motif in modern medicinal chemistry, appearing in numerous clinically successful and investigational drugs. Its synthesis, therefore, is of critical importance. This application note provides a detailed, field-proven protocol for the synthesis of 4-(piperidin-4-yl)benzamide and its derivatives using the robust and versatile Suzuki-Miyaura cross-coupling reaction. We will delve into the mechanistic underpinnings of this Nobel Prize-winning transformation, offer a step-by-step experimental guide, and discuss critical parameters for reaction optimization and troubleshooting.

Introduction: The Significance of the Suzuki-Miyaura Coupling in Drug Discovery

The Suzuki-Miyaura coupling is a cornerstone of modern organic synthesis, enabling the formation of carbon-carbon bonds between sp²-hybridized carbon atoms. This palladium-catalyzed cross-coupling reaction between an organoboron compound and an organohalide has become an indispensable tool in the pharmaceutical industry due to its high functional group tolerance, mild reaction conditions, and the commercial availability of a vast array of building blocks. The synthesis of biaryl and heteroaryl structures, which are prevalent in bioactive molecules, is greatly facilitated by this methodology.

The target molecule, 4-(piperidin-4-yl)benzamide, represents a key pharmacophore. The piperidine ring often serves as a versatile scaffold to modulate physicochemical properties such as solubility and basicity, while the benzamide moiety can engage in crucial hydrogen bonding interactions with biological targets. The strategic application of the Suzuki-Miyaura coupling allows for a convergent and efficient synthesis of this important structural class.

The Catalytic Cycle: Mechanism of the Suzuki-Miyaura Coupling

Understanding the mechanism of the Suzuki-Miyaura coupling is paramount for rational optimization and troubleshooting. The catalytic cycle, illustrated below, involves a series of well-defined elementary steps centered around a palladium catalyst.

Figure 1: The catalytic cycle of the Suzuki-Miyaura coupling.

The key steps are:

• Oxidative Addition: The active Pd(0) catalyst inserts into the carbon-halide bond of the organohalide (R-X) to form a Pd(II) complex.

• Transmetalation: The organic group (R') from the boronic acid is transferred to the palladium center. This step is facilitated by a base, which activates the boronic acid to form a more nucleophilic borate species.

• Reductive Elimination: The two organic fragments (Ar and R') on the palladium center couple and are eliminated, forming the desired C-C bond and regenerating the active Pd(0) catalyst.

Experimental Protocol: Synthesis of N-Boc-4-(4-carbamoylphenyl)piperidine

For a successful and reproducible synthesis, we will employ a two-step sequence starting from commercially available reagents. The piperidine nitrogen is protected with a tert-butyloxycarbonyl (Boc) group to prevent side reactions and aid in purification. This protecting group can be readily removed in a subsequent step.

Materials and Reagents

Reagent	Formula	MW ( g/mol )	CAS Number	Supplier (Example)	Notes
4-Bromobenzamide	C₇H₆BrNO	200.04	698-67-9	Sigma-Aldrich	Aryl halide partner.
N-Boc-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)piperidine	C₁₆H₂₈BNO₄	313.21	480424-94-0	Combi-Blocks	Boronic acid partner.
Pd(dppf)Cl₂·CH₂Cl₂	C₃₄H₂₈Cl₂FeP₂Pd·CH₂Cl₂	816.64	95464-05-4	Strem Chemicals	Palladium catalyst.
Potassium Carbonate (K₂CO₃)	K₂CO₃	138.21	584-08-7	Fisher Scientific	Base. Ensure it is finely powdered and dry.
1,4-Dioxane	C₄H₈O₂	88.11	123-91-1	Acros Organics	Anhydrous solvent.
Deionized Water	H₂O	18.02	7732-18-5	-	Degassed.

Step-by-Step Procedure

Figure 2: Experimental workflow for the Suzuki-Miyaura coupling.

• Reaction Setup: To a 100 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 4-bromobenzamide (1.0 g, 5.0 mmol, 1.0 equiv), N-Boc-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)piperidine (1.88 g, 6.0 mmol, 1.2 equiv), and potassium carbonate (2.07 g, 15.0 mmol, 3.0 equiv).

• Solvent Addition: Add 1,4-dioxane (30 mL) and deionized water (10 mL).

• Degassing: Seal the flask with a septum and degas the mixture by bubbling nitrogen or argon through the solution for 15-20 minutes. This is a critical step to remove dissolved oxygen, which can deactivate the palladium catalyst.

• Catalyst Addition: Under a positive pressure of nitrogen or argon, add Pd(dppf)Cl₂·CH₂Cl₂ (204 mg, 0.25 mmol, 0.05 equiv).

• Reaction: Heat the reaction mixture to 90 °C and stir vigorously for 12-16 hours.

• Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS) until the starting material (4-bromobenzamide) is consumed.

• Workup: Cool the reaction mixture to room temperature. Dilute with ethyl acetate (50 mL) and water (50 mL). Separate the organic layer, and extract the aqueous layer with ethyl acetate (2 x 30 mL). Combine the organic layers, wash with brine (50 mL), dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel using a gradient of ethyl acetate in hexanes to afford the desired product, N-Boc-4-(4-carbamoylphenyl)piperidine.

Deprotection to Yield 4-(Piperidin-4-yl)benzamide

The Boc protecting group can be efficiently removed under acidic conditions.

• Dissolution: Dissolve the purified N-Boc-4-(4-carbamoylphenyl)piperidine in a solution of 4 M HCl in 1,4-dioxane.

• Stirring: Stir the solution at room temperature for 2-4 hours.

• Isolation: The product will often precipitate as the hydrochloride salt. The solvent can be removed under reduced pressure, and the resulting solid can be triturated with diethyl ether to yield the pure hydrochloride salt of 4-(piperidin-4-yl)benzamide.

Critical Parameters and Optimization

The success of the Suzuki-Miyaura coupling is highly dependent on the careful selection of several key parameters.

• Catalyst and Ligand: While Pd(dppf)Cl₂ is a robust and versatile catalyst, other palladium sources and ligands can be employed. For challenging couplings, more electron-rich and sterically hindered phosphine ligands, such as SPhos or XPhos, can be beneficial. The choice of ligand can significantly impact the rates of oxidative addition and reductive elimination.

• Base: The base plays a crucial role in the transmetalation step. Inorganic bases like K₂CO₃, Cs₂CO₃, and K₃PO₄ are commonly used. The strength and solubility of the base can influence the reaction rate and yield. For sensitive substrates, milder organic bases such as triethylamine may be considered.

• Solvent System: A mixture of an organic solvent and water is often optimal. The organic solvent (e.g., dioxane, toluene, DMF) solubilizes the organic reactants and the catalyst, while water helps to dissolve the inorganic base and facilitate the formation of the active borate species.

• Temperature: The reaction is typically heated to accelerate the catalytic cycle. However, excessive temperatures can lead to catalyst decomposition or side reactions. The optimal temperature should be determined empirically for each specific substrate combination.

Troubleshooting

Issue	Potential Cause(s)	Suggested Solution(s)
Low or No Conversion	- Inactive catalyst (deactivated by oxygen).- Insufficiently dry reagents/solvents.- Base is not strong enough or has poor solubility.	- Ensure thorough degassing of the reaction mixture.- Use anhydrous solvents and dry the base before use.- Screen alternative bases such as Cs₂CO₃ or K₃PO₄.
Formation of Homocoupled Product	- The reaction temperature is too high.- The boronic acid is unstable.	- Lower the reaction temperature.- Use a milder base.- Add the boronic acid portion-wise.
Protodeboronation	- The boronic acid is unstable under the reaction conditions.	- Use a boronic ester (e.g., pinacol ester) instead of the boronic acid, as they are generally more stable.- Use a less nucleophilic base.- Minimize reaction time.
Difficult Purification	- Residual palladium catalyst.- Incomplete reaction.	- Treat the crude product with a palladium scavenger.- Optimize the reaction to go to full conversion.- Ensure proper choice of eluent for column chromatography.

Conclusion

The Suzuki-Miyaura coupling provides a powerful and highly efficient method for the synthesis of 4-(piperidin-4-yl)benzamide and its analogues. By understanding the underlying mechanism and carefully controlling the reaction parameters, researchers can reliably access this important class of molecules for drug discovery and development. The protocol described herein serves as a robust starting point for the synthesis of a wide range of substituted biaryl and heteroaryl compounds.

References

• Miyaura, N., & Suzuki, A. (1995). Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 95(7), 2457–2483. [Link]

• The Nobel Prize in Chemistry 2010. (2010). NobelPrize.org. [Link]

• Carrow, B. P., & Hartwig, J. F. (2011). Distinguishing between pathways for transmetalation in Suzuki–Miyaura reactions. Journal of the American Chemical Society, 133(7), 2116–2119. [Link]

• Billingsley, K. L., & Buchwald, S. L. (2007). A general and efficient method for the Suzuki-Miyaura coupling of 2-pyridyl halides. Journal of the American Chemical Society, 129(11), 3358–3366. [Link]

• Lennox, A. J. J., & Lloyd-Jones, G. C. (2014). The Sins of Boronic Acids: Pathways of Decomposition. Angewandte Chemie International Edition, 53(21), 5416-5421. [Link]

analytical methods for 4-(Piperidin-4-yl)benzamide characterization

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Application Note: A Dual-Method Approach for the Definitive Purity Assessment of 4-(Piperidin-4-yl)benzamide

Abstract

The rigorous determination of purity for active pharmaceutical ingredients (APIs) is a cornerstone of drug development and quality control. This application note presents a comprehensive, dual-methodological approach for the purity analysis of 4-(Piperidin-4-yl)benzamide, a key building block in medicinal chemistry. We detail the orthogonal application of High-Performance Liquid Chromatography (HPLC) for quantitative purity assessment and Nuclear Magnetic Resonance (NMR) spectroscopy for structural confirmation and identification of potential impurities. The protocols herein are designed to be self-validating, providing a robust framework for researchers and quality control analysts.

Introduction: The Imperative of Orthogonal Purity Analysis

In pharmaceutical development, the purity of an API directly impacts its safety and efficacy. A single analytical technique is often insufficient to detect all potential impurities, which may include starting materials, by-products, or degradation products. Therefore, employing orthogonal methods—techniques that rely on different chemical and physical principles—is critical for a comprehensive purity profile.

This guide details the synergistic use of Reversed-Phase HPLC (RP-HPLC), which separates compounds based on their hydrophobicity, and NMR spectroscopy, which provides detailed structural information at the atomic level. The subject of this analysis, 4-(Piperidin-4-yl)benzamide, possesses both a polar benzamide moiety and a basic piperidine ring, presenting a typical challenge for chromatographic separation and structural elucidation.

High-Performance Liquid Chromatography (HPLC): Quantitative Purity Determination

HPLC is the gold standard for determining the purity of pharmaceutical compounds due to its high resolution, sensitivity, and quantitative accuracy. For a polar, ionizable compound like 4-(Piperidin-4-yl)benzamide, a reversed-phase method with a C18 stationary phase is the logical choice, as it effectively retains and separates compounds based on their hydrophobic character.

The selection of the mobile phase is critical. A gradient elution using a mixture of an aqueous buffer and an organic modifier (like acetonitrile) allows for the separation of impurities with a wide range of polarities. The addition of an acid, such as trifluoroacetic acid (TFA), to the mobile phase serves a dual purpose: it protonates the basic piperidine nitrogen, ensuring a single ionic species and thus sharp, symmetrical peaks, and it improves the interaction with the silica-based stationary phase.

HPLC Experimental Protocol

This protocol is designed to provide excellent separation and peak shape for the main component and potential process-related impurities.

Diagram: HPLC Analysis Workflow

Caption: Workflow for HPLC purity analysis of 4-(Piperidin-4-yl)benzamide.

Table 1: HPLC Method Parameters

Parameter	Recommended Setting	Rationale
Column	C18, 4.6 x 150 mm, 5 µm	Standard reversed-phase column offering good retention for moderately polar compounds.
Mobile Phase A	0.1% TFA in Water	TFA acts as an ion-pairing agent, improving peak shape for the basic analyte.
Mobile Phase B	0.1% TFA in Acetonitrile (ACN)	Acetonitrile is a common organic modifier providing good elution strength.
Gradient	5% to 95% B over 15 min	A wide gradient ensures elution of both polar and non-polar impurities.
Flow Rate	1.0 mL/min	A standard flow rate for a 4.6 mm ID column, balancing analysis time and pressure.
Column Temp.	30 °C	Controlled temperature ensures reproducible retention times.
Injection Vol.	10 µL	A typical volume to avoid column overloading while ensuring good signal.
Detection	UV at 254 nm	The benzamide chromophore exhibits strong absorbance at this wavelength.
Diluent	50:50 ACN:Water	Ensures sample solubility and compatibility with the initial mobile phase conditions.

Data Interpretation

The purity is calculated based on the area percent of the main peak relative to the total area of all integrated peaks in the chromatogram. According to the International Council for Harmonisation (ICH) guidelines, impurities should be reported, identified, and qualified based on established thresholds. For a typical drug substance, a purity value of >99.5% is often desired.

Nuclear Magnetic Resonance (NMR): Structural Confirmation and Impurity Identification

While HPLC provides quantitative data on purity, it offers no structural information about the impurities themselves. NMR spectroscopy is an unparalleled tool for absolute structural confirmation and identification. By analyzing the chemical shifts, coupling constants, and integrations in ¹H and ¹³C NMR spectra, one can confirm the structure of the main component and often deduce the structures of minor impurities.

The choice of a deuterated solvent is the first critical step. Deuterated dimethyl sulfoxide (DMSO-d₆) is an excellent choice for 4-(Piperidin-4-yl)benzamide as it readily solubilizes the compound and its polar functional groups. The amide and amine protons are typically observable in DMSO-d₆, which is crucial for full structural verification.

NMR Experimental Protocol

This protocol outlines the standard procedure for acquiring high-quality ¹H and ¹³C NMR spectra for structural analysis.

Diagram: NMR Sample Preparation and Analysis

Caption: Workflow for NMR sample preparation and spectral analysis.

Expected Spectral Data

The structural integrity of 4-(Piperidin-4-yl)benzamide can be confirmed by assigning all observed signals in the ¹H and ¹³C NMR spectra. Minor peaks in the spectra that cannot be attributed to the main compound or the solvent are indicative of impurities.

Diagram: Structure of 4-(Piperidin-4-yl)benzamide with Atom Numbering

Caption: Structure of 4-(Piperidin-4-yl)benzamide with numbering for NMR assignment.

Table 2: Predicted ¹H and ¹³C NMR Chemical Shifts (in DMSO-d₆, 400 MHz)

Position	¹H Chemical Shift (ppm), Multiplicity, Integration	¹³C Chemical Shift (ppm)
Amide-NH₂	~7.8 (br s, 1H), ~7.2 (br s, 1H)	-
Piperidine-NH	~2.9 (br s, 1H)	-
Aromatic H-2', H-6'	~7.8 (d, 2H)	~128.0
Aromatic H-3', H-5'	~7.4 (d, 2H)	~127.5
Piperidine H-4	~2.7 (m, 1H)	~42.0
Piperidine H-2, H-6 (ax, eq)	~3.0 (m, 2H), ~2.5 (m, 2H)	~45.0
Piperidine H-3, H-5 (ax, eq)	~1.7 (m, 2H), ~1.5 (m, 2H)	~32.0
Carbonyl C=O	-	~167.0
Aromatic C-1'	-	~132.0
Aromatic C-4'	-	~145.0

Note: Chemical shifts are approximate and can vary based on concentration and exact experimental conditions. Multiplicities: s=singlet, d=doublet, m=multiplet, br=broad.

Conclusion: A Self-Validating Purity Assessment

By combining the quantitative power of HPLC with the structural verification capabilities of NMR, a highly reliable and self-validating assessment of 4-(Piperidin-4-yl)benzamide purity is achieved. The HPLC method confirms the presence of a single major component and quantifies its percentage, while the NMR analysis unequivocally confirms the structure of this component and provides insights into the nature of any co-eluting or minor impurities. This dual-method approach provides the rigorous data required to meet stringent regulatory standards and ensures the quality and consistency of the API for its intended scientific or therapeutic application.

References

• Snyder, L. R., Kirkland, J. J., & Dolan, J. W. (2010). Introduction to Modern Liquid Chromatography, 3rd Edition. John Wiley & Sons. [Link]

• International Council for Harmonisation (ICH) . (2006). Impurities in New Drug Substances Q3A(R2). [Link]

• United States Pharmacopeia (USP) . General Chapter <621> Chromatography. USP-NF. [Link]

• Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds, 7th Edition. John Wiley & Sons. [Link]

in vitro assays using 4-(Piperidin-4-yl)benzamide

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Application Notes &amp; Protocols: Characterizing the Cellular Activity of 4-(Piperidin-4-yl)benzamide Derivatives

Abstract

The 4-(Piperidin-4-yl)benzamide scaffold is a privileged structure in modern medicinal chemistry, serving as the core of numerous potent and selective inhibitors targeting critical enzymes in cellular signaling and DNA repair. Most notably, derivatives of this scaffold have led to the development of highly successful Poly (ADP-ribose) polymerase (PARP) and Histone Deacetylase (HDAC) inhibitors. This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to design and execute robust cell-based assays for characterizing the activity of novel compounds based on this important chemical backbone. We present detailed protocols for both PARP and HDAC activity assays, emphasizing the scientific rationale behind experimental choices and providing a self-validating system for generating reliable and reproducible data.

Introduction: The Versatility of the 4-(Piperidin-4-yl)benzamide Scaffold

The 4-(Piperidin-4-yl)benzamide core is a key pharmacophore that has been extensively utilized in the design of enzyme inhibitors. Its structural features allow for versatile chemical modifications, enabling the fine-tuning of potency, selectivity, and pharmacokinetic properties. Two of the most prominent classes of drugs derived from this scaffold are inhibitors of PARP and HDAC, both of which are critical targets in oncology and other therapeutic areas.

• PARP Inhibitors: These agents exploit the concept of synthetic lethality in cancers with deficiencies in homologous recombination repair, such as those with BRCA1/2 mutations. By inhibiting PARP-mediated single-strand break repair, these drugs lead to the accumulation of double-strand breaks that are lethal to cancer cells which cannot repair them.

• HDAC Inhibitors: These compounds interfere with the function of histone deacetylases, enzymes that play a crucial role in regulating gene expression through the modification of chromatin structure. By promoting histone acetylation, HDAC inhibitors can induce cell cycle arrest, differentiation, and apoptosis in cancer cells.

Given the distinct mechanisms of action, it is imperative to employ specific and validated cell-based assays to determine the precise biological activity of any new 4-(Piperidin-4-yl)benzamide derivative.

General Workflow for Cell-Based Assay Development

A well-structured workflow is essential for the successful implementation of any cell-based assay. The following diagram outlines the key stages from initial setup to data analysis.

Caption: General workflow for developing and executing cell-based assays.

Protocol: Cellular PARP Inhibition Assay

This protocol is designed to quantify the inhibition of PARP activity within intact cells. It relies on the detection of poly(ADP-ribose) (PAR) synthesis, the direct product of PARP enzyme activity, typically in response to a DNA-damaging agent.

Scientific Principle & Rationale

PARP enzymes, particularly PARP1, are activated by DNA single-strand breaks. Upon activation, PARP1 cleaves NAD+ to synthesize long chains of PAR on itself and other nuclear proteins, a process called PARylation. This assay first induces DNA damage to stimulate PARP activity and then measures the resulting PAR levels. An effective PARP inhibitor will prevent the formation of PAR, leading to a decrease in the measured signal. We utilize an immunodetection method (e.g., ELISA or immunofluorescence) with an antibody specific to PAR.

Signaling Pathway Context

Caption: Simplified pathway of PARP1 activation and inhibition.

Detailed Experimental Protocol

Materials:

• Cell Line: A cell line known to have robust PARP activity. HeLa (human cervical cancer) or Calu-6 (human lung cancer) are suitable choices. For synthetic lethality studies, a BRCA-deficient line like CAPAN-1 is appropriate.

• Culture Medium: DMEM or RPMI-1640 supplemented with 10% FBS and 1% Penicillin-Streptomycin.

• Assay Plate: 96-well, clear-bottom, black-walled tissue culture-treated plates.

• Test Compound: 4-(Piperidin-4-yl)benzamide derivative, dissolved in DMSO to a 10 mM stock.

• Positive Control: Olaparib or Talazoparib (10 mM stock in DMSO).

• DNA Damaging Agent: Methyl methanesulfonate (MMS) or Hydrogen Peroxide (H₂O₂).

• Reagents:

  • PARP Cellular Assay Kit (e.g., from Trevigen, R&D Systems, or similar). These kits typically provide:

    • Fixing Solution (e.g., ice-cold methanol/acetone).

    • Permeabilization Buffer (e.g., Triton X-100 in PBS).

    • Blocking Buffer (e.g., 5% BSA in PBS).

    • Anti-PAR Primary Antibody (mouse or rabbit).

    • HRP-conjugated Secondary Antibody.

    • Chemiluminescent Substrate.

  • Phosphate Buffered Saline (PBS).

Procedure:

• Cell Seeding:

  • Trypsinize and count cells.

  • Seed 20,000 cells per well in 100 µL of culture medium into the 96-well plate.

  • Incubate for 24 hours at 37°C, 5% CO₂ to allow for attachment.

• Compound Treatment:

  • Prepare a serial dilution of the test compound and positive control in culture medium. A typical starting range is 100 µM to 1 nM. Remember to include a vehicle control (DMSO only).

  • Remove the old medium and add 100 µL of the compound-containing medium to the respective wells.

  • Incubate for 1 hour at 37°C, 5% CO₂.

• Induction of DNA Damage:

  • Prepare the DNA damaging agent. A final concentration of 1 mM H₂O₂ or 200 µM MMS is a good starting point.

  • Add the damaging agent directly to the wells containing the compound.

  • Incubate for 15 minutes at 37°C.

• Cell Fixing and Permeabilization:

  • Gently aspirate the medium.

  • Wash each well twice with 200 µL of ice-cold PBS.

  • Add 100 µL of ice-cold fixing solution and incubate for 20 minutes at -20°C.

  • Aspirate the fixing solution and wash twice with 200 µL of PBS.

  • Add 100 µL of Permeabilization Buffer and incubate for 10 minutes at room temperature.

• Immunodetection of PAR:

  • Aspirate and wash twice with PBS.

  • Add 200 µL of Blocking Buffer to each well and incubate for 1 hour at room temperature.

  • Aspirate the blocking buffer. Add 100 µL of diluted anti-PAR primary antibody and incubate for 2 hours at room temperature or overnight at 4°C.

  • Aspirate and wash three times with PBS containing 0.1% Tween-20 (PBST).

  • Add 100 µL of diluted HRP-conjugated secondary antibody and incubate for 1 hour at room temperature in the dark.

  • Aspirate and wash five times with PBST.

• Signal Detection:

  • Prepare the chemiluminescent substrate according to the manufacturer's instructions.

  • Add 100 µL of the substrate to each well.

  • Immediately read the luminescence on a plate reader.

Data Analysis and Interpretation

• Normalization: The data should be normalized to the controls.

  • 0% Inhibition (High Signal): Wells treated with vehicle + DNA damaging agent.

  • 100% Inhibition (Low Signal): Wells treated with a saturating concentration of a known PARP inhibitor (e.g., 10 µM Olaparib) + DNA damaging agent.

  • Calculation: % Inhibition = 100 * (1 - (Sample_RLU - Avg_100%_Inhibition_RLU) / (Avg_0%_Inhibition_RLU - Avg_100%_Inhibition_RLU))

• Curve Fitting: Plot the % Inhibition against the log concentration of the test compound. Fit the data using a four-parameter logistic (4PL) equation to determine the IC₅₀ value.

Compound	IC₅₀ (nM)	Hill Slope	Max Inhibition (%)
Test Compound A	85.2	1.1	98.5
Olaparib (Control)	10.5	1.0	99.1

Protocol: Cellular HDAC Inhibition Assay

This protocol measures the activity of HDAC enzymes in a cellular context by quantifying the acetylation status of their substrates, typically histones.

Scientific Principle & Rationale

HDACs remove acetyl groups from lysine residues on histones, leading to a more condensed chromatin structure and transcriptional repression. HDAC inhibitors block this activity, resulting in an accumulation of acetylated histones. This assay uses a specific antibody to detect the level of acetylated histones (e.g., Acetyl-Histone H3 or H4), which serves as a direct biomarker of HDAC inhibition. The signal is typically measured using fluorescence or luminescence.

Signaling Pathway Context

Caption: Mechanism of HDAC action and inhibition on chromatin.

Detailed Experimental Protocol

Materials:

• Cell Line: A cell line with detectable levels of HDAC activity. HeLa, Jurkat, or HCT116 are commonly used.

• Culture Medium: As per the cell line requirements.

• Assay Plate: 96-well, clear-bottom, black-walled tissue culture-treated plates.

• Test Compound: 4-(Piperidin-4-yl)benzamide derivative, dissolved in DMSO to a 10 mM stock.

• Positive Control: SAHA (Vorinostat) or Trichostatin A (TSA) (10 mM stock in DMSO).

• Reagents:

  • HDAC Cellular Assay Kit (e.g., from Promega, Enzo Life Sciences, or similar). These kits typically include:

    • Lysis/Fixing Buffer.

    • Primary Antibody (e.g., Anti-Acetyl-Histone H3).

    • Secondary Antibody (e.g., HRP or AP-conjugated).

    • Fluorescent or Luminescent Substrate.

    • Blocking Buffer.

  • Phosphate Buffered Saline (PBS).

Procedure:

• Cell Seeding:

  • Seed 10,000-20,000 cells per well in 100 µL of culture medium into the 96-well plate.

  • Incubate for 24 hours at 37°C, 5% CO₂.

• Compound Treatment:

  • Prepare a serial dilution of the test compound and positive control in culture medium. A typical starting range is 50 µM to 0.5 nM. Include a vehicle control (DMSO).

  • Remove the old medium and add 100 µL of the compound-containing medium to the wells.

  • Incubate for a duration sufficient to see changes in histone acetylation, typically 4 to 24 hours, at 37°C, 5% CO₂.

• Cell Lysis and Fixation:

  • Follow the specific kit manufacturer's instructions. This usually involves removing the medium and adding a combined lysis and fixing buffer.

• Immunodetection of Acetylated Histones:

  • The subsequent steps are analogous to the PARP assay's immunodetection phase.

  • Wash the fixed cells.

  • Add Blocking Buffer for 1 hour.

  • Incubate with the primary antibody (e.g., anti-acetyl-H3) for 2 hours.

  • Wash and incubate with the enzyme-conjugated secondary antibody for 1 hour.

  • Wash thoroughly to remove unbound antibody.

• Signal Detection:

  • Add the appropriate fluorescent or chemiluminescent substrate.

  • Incubate for the recommended time (usually 5-15 minutes).

  • Read the fluorescence or luminescence on a plate reader.

Data Analysis and Interpretation

• Normalization:

  • Basal Signal (Low Acetylation): Wells treated with vehicle (DMSO) only.

  • Maximal Signal (High Acetylation): Wells treated with a saturating concentration of a potent HDAC inhibitor (e.g., 1 µM TSA).

  • Calculation: % Activity = 100 * (Sample_Signal - Avg_Basal_Signal) / (Avg_Maximal_Signal - Avg_Basal_Signal)

• Curve Fitting: Plot the % Activity against the log concentration of the test compound. Fit the data using a four-parameter logistic (4PL) equation to determine the EC₅₀ value (the concentration that produces 50% of the maximal effect).

Compound	EC₅₀ (nM)	Hill Slope	Max Acetylation (%)
Test Compound B	150.7	1.2	95.3
SAHA (Control)	55.4	1.1	98.9

Assay Validation and Trustworthiness

To ensure the reliability of your results, every assay should be validated. Key parameters include:

• Z'-factor: This statistical parameter assesses the quality of the assay. A Z'-factor between 0.5 and 1.0 indicates an excellent assay. It is calculated using the means (µ) and standard deviations (σ) of the positive (p) and negative (n) controls: Z' = 1 - (3*(σp + σn)) / |µp - µn|.

• Signal-to-Background (S/B): The ratio of the mean signal of the positive control to the mean signal of the negative control. An S/B ratio > 5 is generally desirable.

• Reproducibility: The assay should yield consistent IC₅₀/EC₅₀ values across multiple experiments performed on different days.

References

• Title: PARP Inhibitors: The Cornerstone of DNA Repair-Targeted Therapies Source: Nature Reviews Drug Discovery URL: [Link]

• Title: Targeting the DNA Damage Response in Cancer Source: Molecular Cell URL: [Link]

• Title: HDAC inhibitors in cancer therapy Source: The Lancet Oncology URL: [Link]

• Title: PARP1: a new player in the cross-talk between DNA repair and cancer Source: Oncotarget URL: [Link]

• Title: Histone deacetylase inhibitors: an important class of epigenetic drugs Source: British Journal of Clinical Pharmacology URL: [Link]

radioligand binding assay protocol for 4-(Piperidin-4-yl)benzamide

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cAMP-Glo assay for 4-(Piperidin-4-yl)benzamide GPCR activation

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Application Notes &amp; Protocols: Evaluating the In Vivo Efficacy of 4-(Piperidin-4-yl)benzamide

For: Researchers, scientists, and drug development professionals.

Introduction: Contextualizing the Therapeutic Potential of 4-(Piperidin-4-yl)benzamide

4-(Piperidin-4-yl)benzamide is a molecule of significant interest within the domain of oncology, primarily recognized as a structural motif present in potent inhibitors of poly(ADP-ribose) polymerase (PARP). PARP inhibitors represent a clinically validated class of drugs that exploit the concept of synthetic lethality to target tumors with deficiencies in homologous recombination repair (HRR), such as those harboring mutations in BRCA1 or BRCA2 genes. By inhibiting PARP-mediated single-strand break repair, these agents lead to the accumulation of double-strand breaks during DNA replication. In HRR-deficient cancer cells, these breaks cannot be efficiently repaired, resulting in catastrophic genomic instability and cell death.

These application notes provide a comprehensive guide to the selection and implementation of robust in vivo models for assessing the therapeutic efficacy of 4-(Piperidin-4-yl)benzamide or its derivatives. The protocols detailed herein are designed to yield reproducible and translatable data, forming a critical component of any preclinical data package.

Part 1: Strategic Selection of In Vivo Models

The choice of an appropriate animal model is paramount for the successful evaluation of a PARP inhibitor. The primary consideration is the genetic background of the tumor model, specifically its DNA damage repair (DDR) status.

Cell Line-Derived Xenograft (CDX) Models

CDX models are the workhorse of preclinical oncology. They involve the subcutaneous or orthotopic implantation of established cancer cell lines into immunodeficient mice. Their principal advantages are cost-effectiveness, rapid tumor growth, and high reproducibility.

• Key Consideration: The selection of cell lines is critical. It is imperative to use cell lines with well-characterized genetic backgrounds. For a PARP inhibitor, a matched-pair approach is often most informative. This involves using a cell line with a known HRR deficiency (e.g., BRCA1/2 mutation) and its isogenic counterpart where the deficiency has been corrected.

Cell Line	Cancer Type	Relevant Genotype	Expected Sensitivity to PARP Inhibitors
CAPAN-1	Pancreatic	BRCA2 mutant	High
MDA-MB-436	Breast	BRCA1 mutant	High
UWB1.289	Ovarian	BRCA1 mutant	High
UWB1.289 + BRCA1	Ovarian	BRCA1 wild-type (complemented)	Low

Patient-Derived Xenograft (PDX) Models

PDX models involve the direct implantation of patient tumor fragments into immunodeficient mice. These models are considered more clinically relevant as they better recapitulate the heterogeneity and microenvironment of human tumors.

• Key Advantage: PDX models can be established from patients who have been treated with various therapies, allowing for the evaluation of efficacy in treatment-naïve or resistant settings. For 4-(Piperidin-4-yl)benzamide, PDX models derived from patients with known BRCA1/2 or other HRR gene mutations would be of high value.

Genetically Engineered Mouse Models (GEMMs)

GEMMs are models in which the mouse genome has been altered to mimic human diseases. For PARP inhibitor testing, GEMMs with conditional knockout of Brca1, Brca2, or Palb2 in specific tissues (e.g., mammary gland, ovary) are powerful tools.

• Key Application: GEMMs are particularly useful for studying tumor initiation, progression, and the long-term effects of drug treatment in an immunocompetent setting.

Part 2: Experimental Protocols

The following protocols provide a detailed methodology for a subcutaneous CDX model study, which represents a common starting point for in vivo efficacy testing.

General Workflow for In Vivo Efficacy Studies

Caption: General workflow for an in vivo efficacy study using a CDX model.

Protocol: Subcutaneous Xenograft Model Efficacy Study

2.2.1. Materials

• Animals: Female athymic nude mice (e.g., NU/J, 6-8 weeks old).

• Cell Line: CAPAN-1 (or other appropriate HRR-deficient cell line).

• Cell Culture Media: IMDM, 20% FBS, 1% Penicillin-Streptomycin.

• Implantation Medium: Matrigel® Basement Membrane Matrix.

• Test Article: 4-(Piperidin-4-yl)benzamide, formulation to be determined by solubility and stability studies.

• Vehicle Control: Formulation vehicle (e.g., 0.5% methylcellulose in sterile water).

• Calipers: Digital calipers for tumor measurement.

• Anesthesia: Isoflurane or equivalent for procedures requiring anesthesia.

2.2.2. Procedure

• Cell Preparation:

  • Culture CAPAN-1 cells in recommended media to ~80% confluency.

  • Harvest cells using trypsin-EDTA, wash with sterile PBS, and perform a cell count (e.g., using a hemocytometer or automated cell counter).

  • Resuspend cells in a 1:1 mixture of sterile PBS and Matrigel® at a final concentration of 1 x 10⁸ cells/mL.

• Tumor Implantation:

  • Anesthetize the mice.

  • Inject 100 µL of the cell suspension (containing 1 x 10⁷ cells) subcutaneously into the right flank of each mouse.

• Tumor Growth Monitoring and Randomization:

  • Monitor tumor growth by measuring the length (L) and width (W) of the tumors with digital calipers 2-3 times per week.

  • Calculate tumor volume using the formula: Volume = (W² x L) / 2.

  • When tumors reach an average volume of 100-150 mm³, randomize the mice into treatment groups (n=8-10 mice per group) with similar mean tumor volumes.

• Treatment Administration:

  • Prepare the dosing solutions for the vehicle control and 4-(Piperidin-4-yl)benzamide at the desired concentrations.

  • Administer the treatments via the predetermined route (e.g., oral gavage, intraperitoneal injection) and schedule (e.g., once daily, 5 days a week).

  • Dose ranging studies are recommended to determine the maximum tolerated dose (MTD).

• Efficacy Endpoints and Monitoring:

  • Continue to measure tumor volumes and body weights 2-3 times per week.

  • Monitor the mice daily for any signs of toxicity (e.g., weight loss, changes in posture or activity).

  • The primary efficacy endpoint is typically tumor growth inhibition (TGI).

  • The study should be terminated when tumors in the vehicle control group reach a predetermined size (e.g., 1500-2000 mm³) or if any animal meets humane endpoint criteria.

2.2.3. Data Analysis

• Tumor Growth Inhibition (TGI): Calculated as %TGI = [1 - (Mean tumor volume of treated group / Mean tumor volume of control group)] x 100.

• Statistical Analysis: Use appropriate statistical tests (e.g., t-test, ANOVA) to compare treatment groups. A p-value < 0.05 is typically considered statistically significant.

Part 3: Pharmacodynamic and Biomarker Analysis

To demonstrate that the observed anti-tumor efficacy is due to the intended mechanism of action, it is crucial to perform pharmacodynamic (PD) studies.

PARP Inhibition Biomarkers

• Poly(ADP-ribose) (PAR) levels: Inhibition of PARP activity leads to a decrease in PAR levels in tumor tissue. This can be assessed by immunohistochemistry (IHC) or Western blot.

• γH2AX foci: Increased levels of γH2AX, a marker of DNA double-strand breaks, are expected in tumor cells following treatment with a PARP inhibitor. This can be quantified by immunofluorescence.

PD Study Design

Caption: Workflow for a pharmacodynamic (PD) biomarker study.

Protocol:

• Establish tumors as described in the efficacy study protocol.

• When tumors reach an appropriate size (e.g., ~200 mm³), administer a single dose of 4-(Piperidin-4-yl)benzamide or vehicle.

• At various time points post-dose (e.g., 2, 8, 24 hours), euthanize cohorts of mice (n=3-4 per time point per group) and collect tumor tissue.

• Process the tissue for IHC, immunofluorescence, or Western blot analysis of PAR and γH2AX levels.

Conclusion

The in vivo models and protocols described provide a robust framework for the preclinical evaluation of 4-(Piperidin-4-yl)benzamide. A well-designed study, incorporating both efficacy and pharmacodynamic endpoints, is essential for establishing a clear rationale for clinical development. The choice of model should be guided by the specific scientific questions being addressed, with a strong emphasis on the underlying genetic context of the tumor.

References

• Hidalgo, M., et al. (2014). Patient-derived xenograft models: an emerging platform for translational cancer research. Cancer Discovery, 4(9), 998-1013. Available at: [Link]

animal models of neurological disorders for 4-(Piperidin-4-yl)benzamide

Beginning Data Collection

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measuring gastrointestinal transit with 4-(Piperidin-4-yl)benzamide

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experimental use of 4-(Piperidin-4-yl)benzamide in mice

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Application Notes &amp; Protocols: Formulation of 4-(Piperidin-4-yl)benzamide for Oral Administration

Introduction

4-(Piperidin-4-yl)benzamide is a chemical scaffold of interest in medicinal chemistry, often serving as a key intermediate or a core structural motif in the development of various therapeutic agents. Its successful progression from a promising lead compound to a viable clinical candidate is critically dependent on the development of a stable, bioavailable, and manufacturable oral dosage form. This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the formulation of 4-(Piperidin-4-yl)benzamide for oral administration. We will delve into the pre-formulation assessment, strategic formulation design, detailed manufacturing protocols, and critical quality control testing, all grounded in established scientific principles and regulatory standards.

Pre-Formulation Characterization: Understanding the Molecule

A thorough understanding of the physicochemical properties of 4-(Piperidin-4-yl)benzamide is the cornerstone of a rational formulation design. These properties will dictate the challenges to oral bioavailability and inform the selection of appropriate formulation strategies and excipients.

Physicochemical Properties

Key physicochemical parameters of 4-(Piperidin-4-yl)benzamide must be experimentally determined. The following table summarizes typical data points to be collected.

Property	Typical Value	Implication for Oral Formulation
Molecular Weight	~204.27 g/mol	Influences diffusion and dissolution rate.
pKa	~9-10 (Piperidine nitrogen)	Weakly basic. Exhibits pH-dependent solubility, with higher solubility in acidic environments (e.g., the stomach).
LogP	~1.5 - 2.5	Moderate lipophilicity. May have permeability limitations.
Aqueous Solubility	pH-dependent	Poorly soluble in neutral and alkaline pH (intestine), potentially leading to low bioavailability.
Solid-State Form	Crystalline solid	Polymorphism, crystallinity, and particle size will significantly impact dissolution and stability.

Experimental Protocols: Physicochemical Characterization

Protocol 1: Equilibrium Solubility Determination (Shake-Flask Method)

• Prepare a series of buffers at different pH values (e.g., 1.2, 4.5, 6.8, and 7.4) to simulate the gastrointestinal tract.

• Add an excess amount of 4-(Piperidin-4-yl)benzamide to each buffer in a sealed container.

• Agitate the samples at a constant temperature (e.g., 37°C) for a predetermined time (e.g., 48-72 hours) to ensure equilibrium is reached.

• Withdraw aliquots, and filter them through a 0.22 µm filter to remove undissolved solid.

• Analyze the concentration of the dissolved drug in the filtrate using a validated analytical method, such as High-Performance Liquid Chromatography (HPLC).

• Plot solubility as a function of pH to understand its pH-dependent solubility profile.

Protocol 2: pKa Determination (Potentiometric Titration)

• Dissolve a known amount of 4-(Piperidin-4-yl)benzamide in a suitable solvent (e.g., a co-solvent system of water and methanol).

• Titrate the solution with a standardized acid (e.g., 0.1 N HCl) while monitoring the pH using a calibrated pH meter.

• Plot the pH versus the volume of titrant added.

• The pKa can be determined from the inflection point of the titration curve.

Formulation Strategy: Overcoming Bioavailability Challenges

The primary challenge in formulating 4-(Piperidin-4-yl)benzamide for oral administration is its anticipated poor and pH-dependent solubility. The formulation strategy must therefore focus on enhancing its dissolution rate and maintaining a supersaturated state in the gastrointestinal tract.

Salt Formation

Forming a salt of the basic piperidine nitrogen with a pharmaceutically acceptable acid is a common and effective strategy to improve the solubility and dissolution rate of a weakly basic drug.

• Rationale: Salts of weak bases and strong acids (e.g., hydrochloride, hydrobromide) are generally more water-soluble than the free base.

• Screening: A salt screening study should be conducted to identify a stable, non-hygroscopic salt with optimal physicochemical properties. Common counterions to screen include hydrochloride, sulfate, mesylate, and tartrate.

Amorphous Solid Dispersions (ASDs)

ASDs involve dispersing the drug in its amorphous, high-energy state within a hydrophilic polymer matrix.

• Rationale: The amorphous form has a higher apparent solubility and dissolution rate compared to the crystalline form. The polymer helps to stabilize the amorphous state and prevent recrystallization.

• Polymer Selection: Suitable polymers for ASDs include polyvinylpyrrolidone (PVP), hydroxypropyl methylcellulose (HPMC), and copolymers like Soluplus®.

• Manufacturing: ASDs can be prepared by spray drying or hot-melt extrusion.

Lipid-Based Formulations

For compounds with moderate lipophilicity, lipid-based formulations can enhance oral absorption by presenting the drug in a solubilized state and utilizing lipid absorption pathways.

• Rationale: The drug is dissolved in a mixture of lipids, surfactants, and co-solvents, which can form micelles or emulsions upon contact with gastrointestinal fluids, facilitating drug absorption.

• Formulation Types: Self-emulsifying drug delivery systems (SEDDS) or self-microemulsifying drug delivery systems (SMEDDS) are common lipid-based approaches.

Workflow for Formulation Strategy Selection

Caption: Workflow for selecting a suitable oral formulation strategy for 4-(Piperidin-4-yl)benzamide.

Immediate-Release Tablet Formulation using a Hydrochloride Salt

Assuming a successful salt screening study identified 4-(Piperidin-4-yl)benzamide hydrochloride as a suitable salt form, the following section details the development of a conventional immediate-release tablet.

Excipient Selection and Role

The choice of excipients is crucial for ensuring the manufacturability, stability, and performance of the final dosage form.

Excipient Category	Example	Function
Diluent/Filler	Microcrystalline Cellulose (MCC)	Provides bulk and improves powder flow and compressibility.
Binder	Pregelatinized Starch	Promotes granule formation and tablet hardness.
Disintegrant	Croscarmellose Sodium	Facilitates rapid tablet disintegration in aqueous fluids.
Lubricant	Magnesium Stearate	Prevents tablet sticking to the punches and die during compression.
Glidant	Colloidal Silicon Dioxide	Improves powder flowability.

Experimental Protocol: Wet Granulation for Tablet Manufacturing

Wet granulation is a robust method for improving the flow and compression properties of the powder blend and ensuring content uniformity.

• Blending: In a high-shear mixer, blend the 4-(Piperidin-4-yl)benzamide HCl, microcrystalline cellulose, and a portion of the croscarmellose sodium for 5 minutes.

• Granulation: Prepare a granulation fluid by dissolving pregelatinized starch in purified water. Slowly add the granulation fluid to the powder blend while mixing to form wet granules of appropriate consistency.

• Drying: Dry the wet granules in a fluid bed dryer until the loss on drying (LOD) is within the target range (e.g., 1-2%).

• Milling: Mill the dried granules using a cone mill to achieve a uniform particle size distribution.

• Final Blending: Add the remaining croscarmellose sodium and colloidal silicon dioxide to the milled granules and blend for 10 minutes. Then, add the magnesium stearate and blend for a final 3 minutes.

• Compression: Compress the final blend into tablets using a rotary tablet press fitted with appropriate tooling.

Manufacturing Process Flow Diagram

Caption: A typical wet granulation process flow for manufacturing immediate-release tablets.

Quality Control and Analytical Methods

Rigorous quality control testing is essential to ensure the safety, efficacy, and consistency of the final product.

In-Vitro Dissolution Testing

Dissolution testing is a critical performance test that predicts the in-vivo behavior of the drug product.

Protocol 3: USP Apparatus 2 (Paddle) Dissolution Testing

• Apparatus: USP Dissolution Apparatus 2 (Paddle).

• Dissolution Medium: 900 mL of 0.1 N HCl (to simulate gastric fluid).

• Temperature: 37 ± 0.5 °C.

• Paddle Speed: 50 RPM.

• Procedure:

  • Place one tablet in each dissolution vessel.

  • Withdraw samples at predetermined time points (e.g., 5, 10, 15, 30, 45, and 60 minutes).

  • Filter the samples immediately.

  • Analyze the drug concentration in the samples using a validated HPLC method.

• Acceptance Criteria: Typically, not less than 80% (Q) of the labeled amount of the drug should be dissolved in 30 minutes.

Content Uniformity

This test ensures that each tablet contains the intended amount of the active pharmaceutical ingredient (API).

Protocol 4: Content Uniformity Testing (USP <905>)

• Randomly select 10 tablets from the batch.

• Individually assay the API content of each tablet using a validated HPLC method.

• Calculate the acceptance value (AV) based on the individual assay values, the mean, and the standard deviation, as per USP <905> guidelines.

Stability Studies

Stability testing is performed to determine the shelf-life of the drug product and to ensure its quality, safety, and efficacy over time.

Protocol 5: ICH Q1A(R2) Stability Testing

• Package the tablets in the proposed commercial packaging.

• Store the packaged tablets in stability chambers under the following conditions:

  • Long-term: 25 °C ± 2 °C / 60% RH ± 5% RH

  • Accelerated: 40 °C ± 2 °C / 75% RH ± 5% RH

• At specified time points (e.g., 0, 3, 6, 9, 12, 18, 24, and 36 months for long-term; 0, 1, 2, 3, and 6 months for accelerated), withdraw samples and test for:

  • Appearance

  • Assay

  • Degradation products/impurities

  • Dissolution

  • Hardness

  • Friability

  • Water content

Conclusion

The successful oral formulation of 4-(Piperidin-4-yl)benzamide requires a systematic and science-driven approach. This guide has outlined the critical steps, from comprehensive pre-formulation characterization to the development and quality control of an immediate-release tablet. By understanding the physicochemical properties of the molecule and applying appropriate formulation strategies, researchers can overcome bioavailability challenges and develop a robust and effective oral dosage form. The provided protocols serve as a starting point, and further optimization and validation will be necessary based on experimental data and regulatory requirements.

References

• U.S. Pharmacopeia (USP). General Chapter <905> Uniformity of Dosage Units. [Link]

• International Council for Harmonisation (ICH). Q1A(R2) Stability Testing of New Drug Substances and Products. [Link]

• Amidon, G. L., Lennernäs, H., Shah, V. P., & Crison, J. R. (1995). A theoretical basis for a biopharmaceutic drug classification: the correlation of in vitro drug product dissolution and in vivo bioavailability. Pharmaceutical research, 12(3), 413–420. [Link]

• Serajuddin, A. T. (2007). Salt formation to improve drug solubility. Advanced drug delivery reviews, 59(7), 603–616. [Link]

• Brouwers, J., Brewster, M. E., & Augustijns, P. (2009). Supersaturating drug delivery systems: the answer to solubility-limited oral bioavailability?. Journal of pharmaceutical sciences, 98(8), 2549–2572. [Link]

safety and handling procedures for 4-(Piperidin-4-yl)benzamide

Starting Information Gathering

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Technical Notes & Optimization

common problems in 4-(Piperidin-4-yl)benzamide synthesis

Starting: Synthesis Search

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Technical Support Center: 4-(Piperidin-4-yl)benzamide Synthesis

This guide is intended for researchers, scientists, and drug development professionals engaged in the synthesis of 4-(Piperidin-4-yl)benzamide. It provides in-depth troubleshooting advice and answers to frequently asked questions regarding the identification and mitigation of byproducts in this common synthetic route.

Introduction

The synthesis of 4-(Piperidin-4-yl)benzamide is a crucial step in the development of various pharmaceutically active compounds. While the synthetic pathways may appear straightforward, the inherent reactivity of the starting materials and intermediates can often lead to the formation of undesired byproducts, complicating purification and compromising final product purity. This guide offers a structured approach to identifying, understanding, and troubleshooting these challenges.

Part 1: Troubleshooting Guide - Navigating Common Synthetic Hurdles

This section addresses specific issues encountered during the synthesis of 4-(Piperidin-4-yl)benzamide, providing actionable steps to diagnose and resolve them.

Issue 1: An Unexpected Peak is Observed in the HPLC/LC-MS Analysis of the Crude Product.

Potential Cause: The presence of an unexpected peak often indicates the formation of a byproduct. The identity of this byproduct is dependent on the specific synthetic route employed. A common route involves the coupling of a protected 4-aminopiperidine derivative with a 4-carboxybenzamide derivative, followed by deprotection.

Troubleshooting Workflow:

• Characterize the Unknown Peak:

  • LC-MS Analysis: Determine the mass-to-charge ratio (m/z) of the unknown peak. This is the most critical first step in postulating a structure.

  • High-Resolution Mass Spectrometry (HRMS): If available, obtain an accurate mass measurement to determine the elemental composition of the byproduct.

  • Tandem Mass Spectrometry (MS/MS): Fragment the ion of interest to gain structural information.

• Consider Common Byproducts (Refer to Table 1):

  • Incomplete Deprotection: If a protecting group (e.g., Boc) was used, the unexpected peak could correspond to the protected starting material or intermediate.

  • N-Acylated Byproduct: The piperidine nitrogen is nucleophilic and can react with the activated carboxylic acid, leading to the formation of a di-acylated product.

  • Over-alkylation: If the synthesis involves the alkylation of a piperidine precursor, multiple alkylations can occur.

  • Starting Material Carryover: Unreacted starting materials may be present in the final product.

• Isolate and Characterize (if necessary):

  • For persistent or significant unknown impurities, preparative HPLC or column chromatography may be required to isolate the byproduct for full characterization by NMR spectroscopy.

Experimental Protocol: Sample Analysis by LC-MS

• Sample Preparation: Dissolve a small amount of the crude reaction mixture in a suitable solvent (e.g., methanol, acetonitrile) to a concentration of approximately 1 mg/mL.

• LC Conditions (Example):

  • Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

  • Mobile Phase A: 0.1% Formic acid in water.

  • Mobile Phase B: 0.1% Formic acid in acetonitrile.

  • Gradient: Start at 5% B, ramp to 95% B over 10 minutes, hold for 2 minutes, then return to initial conditions.

  • Flow Rate: 0.3 mL/min.

  • Injection Volume: 1-5 µL.

• MS Conditions (Example):

  • Ionization Mode: Electrospray Ionization (ESI), positive mode.

  • Scan Range: m/z 100-1000.

  • Capillary Voltage: 3.5 kV.

  • Cone Voltage: 30 V.

Table 1: Common Byproducts in 4-(Piperidin-4-yl)benzamide Synthesis

Byproduct Name	Molecular Weight ( g/mol )	Common m/z [M+H]⁺	Formation Pathway
N-Boc-4-(piperidin-4-yl)benzamide	304.39	305.2	Incomplete deprotection of the Boc-protected piperidine.
4-(1-Benzoylpiperidin-4-yl)benzamide	308.38	309.2	N-acylation of the piperidine nitrogen by the activated benzoyl group.
Unreacted 4-Aminobenzamide	136.15	137.1	Incomplete coupling reaction.
Unreacted tert-butyl 4-aminopiperidine-1-carboxylate	200.28	201.2	Incomplete coupling reaction.

DOT Script for Troubleshooting Workflow

Caption: Troubleshooting workflow for identifying unknown peaks.

Issue 2: Low Yield of the Final Product.

Potential Cause: Low yields can result from incomplete reactions, side reactions consuming starting materials, or product loss during workup and purification.

Troubleshooting Steps:

• Analyze the Crude Reaction Mixture: Use HPLC or TLC to assess the extent of the reaction. The presence of significant amounts of starting materials indicates an incomplete reaction.

• Optimize Reaction Conditions:

  • Coupling Reagents: Ensure the coupling reagents (e.g., HATU, HOBt/EDC) are fresh and anhydrous. The choice of coupling reagent can significantly impact reaction efficiency.

  • Stoichiometry: A slight excess of the amine component can sometimes drive the reaction to completion.

  • Reaction Time and Temperature: Monitor the reaction progress over time to determine the optimal reaction duration. Some reactions may require heating or extended reaction times.

• Investigate Side Reactions:

  • N-Acylation: As mentioned previously, the formation of N-acylated byproducts consumes the desired product. The use of a less reactive activating agent or controlling the stoichiometry can mitigate this.

  • Racemization: If chiral centers are present, racemization can occur, especially with certain coupling reagents.

• Evaluate Workup and Purification:

  • Extraction: Ensure the pH of the aqueous phase is optimized for the extraction of your product.

  • Chromatography: Product loss can occur on the column. Ensure the chosen stationary and mobile phases are appropriate.

DOT Script for Low Yield Troubleshooting

Caption: Troubleshooting flowchart for low product yield.

Part 2: Frequently Asked Questions (FAQs)

Q1: What are the most common synthetic routes for 4-(Piperidin-4-yl)benzamide, and what are the associated byproducts for each?

A1: Two prevalent synthetic strategies are:

• Route A: Amide coupling followed by deprotection. This involves coupling N-Boc-4-aminopiperidine with 4-carboxybenzamide, followed by the removal of the Boc protecting group.

  • Common Byproducts:

    • N-Boc-4-(piperidin-4-yl)benzamide: From incomplete deprotection.

    • Unreacted starting materials.

• Route B: Reductive amination followed by amide coupling. This involves the reductive amination of 4-oxopiperidine with a suitable amine, followed by amide coupling.

  • Common Byproducts:

    • Over-alkylation products: If the amine used for reductive amination can react more than once.

    • Byproducts from the amide coupling step.

Q2: How can I prevent the formation of the N-acylated byproduct, 4-(1-Benzoylpiperidin-4-yl)benzamide?

A2: The formation of this byproduct occurs when the piperidine nitrogen attacks the activated carboxylic acid. To minimize this:

• Control Stoichiometry: Use a minimal excess of the carboxylic acid and coupling reagents.

• Slow Addition: Add the coupling reagent slowly to the reaction mixture to maintain a low concentration of the highly reactive activated species.

• Protecting Group Strategy: If feasible, protect the piperidine nitrogen during the coupling reaction, although this adds extra steps to the synthesis.

Q3: What are the best practices for the deprotection of N-Boc-4-(piperidin-4-yl)benzamide to avoid byproduct formation?

A3: The acid-catalyzed removal of the Boc group is common.

• Choice of Acid: Trifluoroacetic acid (TFA) in dichloromethane (DCM) is highly effective. Hydrochloric acid (HCl) in dioxane or methanol is also frequently used.

• Reaction Conditions: The reaction is typically fast at room temperature. Over-exposure to strong acid can sometimes lead to degradation, so it's advisable to monitor the reaction by TLC or LC-MS and quench it promptly upon completion.

• Workup: Careful neutralization of the excess acid is crucial to prevent the formation of salts that may be difficult to remove.

References

• Amide Bond Formation: Valeur, E., & Bradley, M. (2009). Amide bond formation: beyond the myth of coupling reagents. Chemical Society Reviews, 38(2), 606-631. [Link]

• Boc-Protection and Deprotection: Comprehensive Organic Name Reactions and Reagents, 105. (2010). John Wiley & Sons, Inc.[Link]

• Reductive Amination: Baxter, E. W., & Reitz, A. B. (2002). Reductive Aminations of Carbonyl Compounds with Borohydride and Borane Reducing Agents. Organic Reactions, 59, 1. [Link]

purification challenges of 4-(Piperidin-4-yl)benzamide

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4-(Piperidin-4-yl)benzamide solubility issues in aqueous buffers

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long-term stability of 4-(Piperidin-4-yl)benzamide in solution

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potential for assay interference with 4-(Piperidin-4-yl)benzamide

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Technical Support Center: Navigating Challenges in 4-(Piperidin-4-yl)benzamide SAR Studies

Welcome to the technical support center dedicated to addressing the common and complex challenges encountered during the Structure-Activity Relationship (SAR) studies of 4-(Piperidin-4-yl)benzamide derivatives. This guide is structured to provide actionable insights and troubleshooting strategies for researchers, scientists, and drug development professionals. Our focus is on the "why" behind experimental choices, ensuring a robust and logical approach to your research.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Synthetic & Purification Hurdles

Question: We are experiencing low yields and significant side-product formation during the N-alkylation or N-arylation of the piperidine nitrogen in our 4-(Piperidin-4-yl)benzamide core. What are the likely causes and how can we mitigate them?

Answer:

This is a frequent challenge rooted in the reactivity of the piperidine nitrogen and potential steric hindrance. The primary culprits are often suboptimal reaction conditions and the choice of reagents.

Causality & Troubleshooting:

• Base Selection is Critical: The choice of base is paramount. A weak base may not sufficiently deprotonate the piperidine nitrogen, leading to incomplete reactions. Conversely, an overly strong base can lead to side reactions, such as elimination or reactions with other functional groups on your reactants.

  • Troubleshooting Steps:

    • Screen a panel of bases: Start with common inorganic bases like K2CO3 or Cs2CO3. If yields are still low, consider non-nucleophilic organic bases such as diisopropylethylamine (DIPEA) or triethylamine (TEA). For particularly challenging substrates, a stronger base like sodium hydride (NaH) may be necessary, but exercise caution to avoid side reactions.

    • Solvent Optimization: The solvent can significantly influence reaction rates and selectivity. Aprotic polar solvents like DMF or DMSO are generally good starting points as they can solvate the ions and facilitate the reaction.

• Steric Hindrance: Bulky substituents on either the piperidine ring or the alkyl/aryl halide can sterically hinder the approach of the reactants, slowing down the desired reaction and allowing side reactions to become more prominent.

  • Troubleshooting Steps:

    • Increase Reaction Temperature: Carefully increasing the reaction temperature can provide the necessary energy to overcome the activation barrier. Monitor the reaction closely for decomposition.

    • Consider Alternative Coupling Chemistries: If direct N-alkylation/arylation remains problematic, consider alternative strategies such as Buchwald-Hartwig amination for N-arylation, which often shows broad substrate scope and good functional group tolerance.

Experimental Protocol: Optimized N-Arylation (Buchwald-Hartwig)

• To a dry reaction vessel under an inert atmosphere (e.g., argon or nitrogen), add the 4-(Piperidin-4-yl)benzamide starting material (1.0 eq), the aryl halide (1.1 eq), a palladium catalyst such as Pd2(dba)3 (0.02 eq), and a suitable phosphine ligand like Xantphos (0.04 eq).

• Add a non-nucleophilic base, for instance, Cs2CO3 (2.0 eq).

• Add a dry, degassed solvent such as toluene or dioxane.

• Heat the reaction mixture to 80-110 °C and monitor the progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature, dilute with a suitable solvent like ethyl acetate, and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Physicochemical & ADME-Tox Issues

Question: Our lead compounds based on the 4-(Piperidin-4-yl)benzamide scaffold exhibit potent in vitro activity but suffer from poor aqueous solubility and high metabolic instability. How can we address these liabilities without sacrificing potency?

Answer:

This is a classic potency-property trade-off that is common in drug discovery. The key is to make targeted modifications to the molecule that improve its physicochemical properties and metabolic profile while maintaining or even enhancing its interaction with the target.

Causality & Troubleshooting:

• Poor Solubility: The often-hydrophobic nature of substituents added to improve potency can lead to decreased aqueous solubility.

  • Troubleshooting Steps:

    • Introduce Polar Functional Groups: Strategically introduce polar groups, such as hydroxyls, amines, or small amides, at positions that are not critical for target binding. For example, consider modifications to the benzamide portion or substituents on the piperidine ring that are solvent-exposed.

    • Utilize "Rule of 5" Guidelines: While not a strict rule, Lipinski's Rule of 5 can provide guidance on the physicochemical properties that influence oral bioavailability. Aim to keep the molecular weight, logP, and number of hydrogen bond donors/acceptors within a reasonable range.

• Metabolic Instability: The piperidine ring and attached substituents are often sites of metabolic oxidation by cytochrome P450 enzymes.

  • Troubleshooting Steps:

    • Metabolite Identification Studies: The first step is to identify the "soft spots" in your molecule. Incubate your lead compound with liver microsomes or hepatocytes and analyze the resulting metabolites by LC-MS/MS.

    • Blocking Metabolic Sites: Once the sites of metabolism are identified, you can make chemical modifications to block these positions. For example, replacing a metabolically labile C-H bond with a C-F bond can prevent oxidation at that site.

    • Modulating pKa: The basicity of the piperidine nitrogen can influence its properties. Fine-tuning the pKa through the introduction of electron-withdrawing or -donating groups on the piperidine ring or adjacent functionalities can impact absorption and off-target interactions.

Data Presentation: Example of Physicochemical Property Modulation

Compound	R-Group	Potency (IC50, nM)	Aqueous Solubility (µg/mL)	Microsomal Stability (t½, min)
Lead 1	-CH3	10	<1	5
Analog 1a	-CH2OH	15	50	25
Analog 1b	-CF3	8	<1	>60
Analog 1c	-CH2NH2	20	100	18

Experimental Workflow: Addressing ADME Issues

Caption: Decision tree for troubleshooting flat SAR.

References

• Title: A Simple and Reliable Buchwald-Hartwig Amination of Aryl Chlorides Source: Organic Letters URL: [Link]

• Title: Experimental and computational approaches to estimate solubility and permeability in drug discovery and development settings Source: Advanced Drug Delivery Reviews URL: [Link]

• Title: Isothermal titration calorimetry in drug discovery Source: Expert Opinion on Drug Discovery URL: [Link]

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minimizing side product formation in Suzuki coupling of piperidine derivatives

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Reference Data & Comparative Studies

validating the biological activity of 4-(Piperidin-4-yl)benzamide

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4-(Piperidin-4-yl)benzamide vs SNC-80 as a delta-opioid agonist

Initiating Compound Analysis

I'm starting with Google searches to deeply understand 4-(Piper idin-4-yl)benzamide and SNC-80, two delta-opioid agonists. I'm focusing on their properties and aiming to find head-to-head comparisons or studies evaluating their binding affinity and selectivity.

Refining Search Parameters

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Structuring Comparison Framework

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A Comparative Analysis of 4-(Piperidin-4-yl)benzamide and Other Serotonin 4 Receptor Agonists for Researchers

This guide provides an in-depth comparison of 4-(Piperidin-4-yl)benzamide with other key serotonin 4 (5-HT4) receptor agonists. Designed for researchers, scientists, and professionals in drug development, this document delves into the pharmacological nuances of these compounds, supported by experimental data and protocols to aid in your research and development endeavors.

The Serotonin 4 Receptor: A Key Target in Gastrointestinal and Cognitive Disorders

The 5-HT4 receptor, a Gs-protein-coupled receptor (GPCR), is predominantly expressed in the gastrointestinal tract, the central nervous system, and the heart. Its activation initiates a signaling cascade that leads to an increase in intracellular cyclic adenosine monophosphate (cAMP) levels. This mechanism underlies its crucial role in regulating gastrointestinal motility and its emerging potential in treating cognitive disorders. Consequently, the development of selective 5-HT4 receptor agonists has been a significant focus in medicinal chemistry.

Understanding the 5-HT4 Receptor Signaling Pathway

Activation of the 5-HT4 receptor by an agonist triggers a conformational change, leading to the dissociation of the Gαs subunit from the Gβγ dimer. The activated Gαs subunit then stimulates adenylyl cyclase, which catalyzes the conversion of ATP to cAMP. This increase in cAMP activates Protein Kinase A (PKA), which in turn phosphorylates various downstream targets, leading to the physiological response.

Caption: 5-HT4 Receptor Signaling Cascade.

Featured Agonist: 4-(Piperidin-4-yl)benzamide

4-(Piperidin-4-yl)benzamide serves as a valuable chemical scaffold in the development of 5-HT4 receptor agonists. While not a clinically approved drug itself, its derivatives have been extensively studied. Understanding its fundamental pharmacological properties is crucial for appreciating the advancements made with more complex, second-generation agonists.

Comparative Analysis of 5-HT4 Receptor Agonists

The ideal 5-HT4 receptor agonist for therapeutic use should exhibit high affinity, potency, and selectivity for the 5-HT4 receptor over other serotonin receptor subtypes and other GPCRs to minimize off-target effects. The following table summarizes the pharmacological data for 4-(Piperidin-4-yl)benzamide and several clinically relevant 5-HT4 receptor agonists.

Compound	5-HT4 Binding Affinity (Ki, nM)	5-HT4 Functional Potency (EC50, nM)	Selectivity Profile	Key Features
4-(Piperidin-4-yl)benzamide	Varies by derivative	Varies by derivative	Moderate	Core scaffold for many potent agonists.
Prucalopride	0.63 - 4.3	4.3 - 15	High selectivity over other 5-HT receptors and hERG channel.	First-in-class, high-affinity, high-selectivity agonist for chronic constipation.
Velusetrag	0.23	0.28	High selectivity.	Potent agonist investigated for gastroparesis.
Naronapride	0.083	0.35	High selectivity, particularly against hERG.	Structurally related to cisapride but with a much-improved safety profile.
Cisapride	5.1	1.6	Non-selective, significant hERG affinity.	Withdrawn from many markets due to cardiovascular risks (QT prolongation).

Experimental Protocols for Agonist Characterization

The data presented above is typically generated through a series of standardized in vitro assays. The following protocols provide a framework for the characterization of novel 5-HT4 receptor agonists.

Radioligand Binding Assay for 5-HT4 Receptor Affinity

This assay determines the affinity of a test compound for the 5-HT4 receptor by measuring its ability to displace a radiolabeled ligand.

Methodology:

• Membrane Preparation: Prepare cell membranes from a stable cell line overexpressing the human 5-HT4 receptor.

• Assay Buffer: Utilize a buffer such as 50 mM Tris-HCl, pH 7.4.

• Radioligand: A commonly used radioligand is [3H]-GR113808.

• Incubation: Incubate the cell membranes with the radioligand and varying concentrations of the test compound.

• Separation: Separate bound from free radioligand by rapid filtration through a glass fiber filter.

• Detection: Quantify the radioactivity on the filters using liquid scintillation counting.

• Data Analysis: Determine the IC50 value (concentration of test compound that inhibits 50% of radioligand binding) and calculate the Ki (inhibition constant) using the Cheng-Prusoff equation.

cAMP Functional Assay for 5-HT4 Receptor Potency and Efficacy

This assay measures the ability of a test compound to stimulate the production of cAMP, the second messenger in the 5-HT4 receptor signaling pathway.

Methodology:

• Cell Culture: Use a cell line stably expressing the human 5-HT4 receptor (e.g., HEK293 or CHO cells).

• Compound Treatment: Treat the cells with varying concentrations of the test compound.

• cAMP Measurement: After a defined incubation period, lyse the cells and measure the intracellular cAMP concentration using a commercially available kit (e.g., HTRF, ELISA, or AlphaScreen).

• Data Analysis: Plot the cAMP concentration against the log of the compound concentration to generate a dose-response curve. From this curve, determine the EC50 (effective concentration to produce 50% of the maximal response) and the Emax (maximal efficacy).

Caption: In Vitro Characterization Workflow.

Discussion and Future Directions

The evolution from the basic 4-(Piperidin-4-yl)benzamide scaffold to highly potent and selective agonists like prucalopride and velusetrag highlights the progress in rational drug design. The key to therapeutic success has been the meticulous optimization of the chemical structure to enhance affinity and efficacy for the 5-HT4 receptor while minimizing interactions with other receptors, particularly the hERG potassium channel, which is associated with cardiac side effects.

Future research in this area will likely focus on:

• Tissue-Specific Agonists: Developing compounds that preferentially activate 5-HT4 receptors in the gut or the brain to further refine therapeutic effects and reduce potential side effects.

• Biased Agonism: Investigating agonists that selectively activate specific downstream signaling pathways, potentially separating desired therapeutic effects from unwanted ones.

• Allosteric Modulators: Exploring compounds that bind to a site on the receptor distinct from the agonist binding site to modulate receptor activity in a more nuanced manner.

By understanding the comparative pharmacology and employing robust experimental protocols, researchers can continue to advance the field of 5-HT4 receptor therapeutics, ultimately leading to safer and more effective treatments for a range of disorders.

References

• Prucalopride in Chronic Constipation. European Medicines Agency. [Link]

• Velusetrag (TD-5108) in Gastroparesis. ClinicalTrials.gov. [Link]

• Pharmacology of Naronapride. American Journal of Gastroenterology. [Link]

• Cisapride and Cardiac Arrhythmias. U.S. Food and Drug Administration. [Link]

• HTRF cAMP Assays. Cisbio. [Link]

efficacy of 4-(Piperidin-4-yl)benzamide compared to loperamide for GI motility

Commencing Initial Research

Deepening Data Collection

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Outlining the Comparison Framework

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head-to-head comparison of 4-(Piperidin-4-yl)benzamide analogs

Starting Research on Analogs

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Expanding Comparison Framework

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cross-validation of 4-(Piperidin-4-yl)benzamide binding affinity assays

Beginning Data Collection

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Analyzing Binding Assay Data

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A Senior Application Scientist's Guide to Reference Standards for 4-(Piperidin-4-yl)benzamide Analysis

Introduction: The Critical Role of Reference Standards in Pharmaceutical Analysis

In the landscape of pharmaceutical development and quality control, the accuracy and reliability of analytical data are paramount. For active pharmaceutical ingredients (APIs) and their intermediates, such as 4-(Piperidin-4-yl)benzamide, the use of well-characterized reference standards is the bedrock of robust analytical methodology. This guide provides an in-depth comparison of reference standards for the analysis of 4-(Piperidin-4-yl)benzamide, offering practical insights and experimental data to guide researchers, scientists, and drug development professionals in their selection and application.

4-(Piperidin-4-yl)benzamide is a key chemical moiety found in a number of drug candidates and approved medicines. Its accurate quantification and impurity profiling are therefore essential for ensuring product quality and patient safety. A reference standard serves as a highly purified and well-characterized compass, against which all other samples are measured. The choice of reference standard directly impacts the validity of analytical results, making a thorough understanding of their qualification and application indispensable.

Understanding Reference Standards: A Comparative Overview

Reference standards are not created equal. They are typically categorized based on their purity, characterization, and intended use. For 4-(Piperidin-4-yl)benzamide, a researcher might encounter primary and secondary reference standards.

• Primary Reference Standards (PRS): These are of the highest purity and are extensively characterized without reference to another standard. Their value is accepted without requiring comparison to a different chemical substance. Establishing a primary standard involves a comprehensive suite of tests to confirm its structure and purity.

• Secondary Reference Standards (SRS) or Working Standards: These standards are characterized by comparison to a primary reference standard. They are used for routine laboratory analyses to conserve the more expensive and often limited supply of the primary standard.

The selection between a primary and secondary standard depends on the analytical objective. For critical applications such as the final release testing of a drug product, a primary standard is often required. For routine in-process controls, a well-characterized secondary standard may be sufficient.

Table 1: Comparison of Primary vs. Secondary Reference Standards for 4-(Piperidin-4-yl)benzamide

Characteristic	Primary Reference Standard (PRS)	Secondary Reference Standard (SRS)
Purity	Highest possible, typically >99.5%	High purity, but traceable to a PRS
Characterization	Extensive (NMR, MS, IR, TGA, Elemental Analysis)	Comprehensive, but focused on comparison to PRS
Traceability	Direct to SI units where possible	Traceable to a Primary Reference Standard
Cost	High	Moderate
Intended Use	Critical assays, calibration of secondary standards	Routine analysis, quality control checks

Qualifying a 4-(Piperidin-4-yl)benzamide Reference Standard: An Experimental Workflow

The trustworthiness of any analysis hinges on the quality of the reference standard. Therefore, a rigorous qualification process is essential. The following workflow outlines the key steps in qualifying a new batch of 4-(Piperidin-4-yl)benzamide to serve as a reference standard.

Caption: Workflow for the qualification of a 4-(Piperidin-4-yl)benzamide reference standard.

Experimental Protocol: High-Performance Liquid Chromatography (HPLC) for Purity Assessment

This protocol details a robust HPLC method for determining the purity of 4-(Piperidin-4-yl)benzamide and separating it from potential process-related impurities and degradants.

1. Instrumentation and Materials:

• HPLC system with a UV detector

• C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm)

• 4-(Piperidin-4-yl)benzamide reference standard and sample

• Acetonitrile (HPLC grade)

• Ammonium acetate (reagent grade)

• Formic acid (reagent grade)

• Water (HPLC grade)

2. Chromatographic Conditions:

• Mobile Phase A: 0.1% Formic acid in Water

• Mobile Phase B: 0.1% Formic acid in Acetonitrile

• Gradient Program:

  • 0-5 min: 10% B

  • 5-25 min: 10-90% B

  • 25-30 min: 90% B

  • 30.1-35 min: 10% B (re-equilibration)

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

• Detection Wavelength: 230 nm

• Injection Volume: 10 µL

3. Sample Preparation:

• Standard Solution: Accurately weigh approximately 10 mg of the 4-(Piperidin-4-yl)benzamide reference standard and dissolve in a 1:1 mixture of Mobile Phase A and B to a final concentration of 0.5 mg/mL.

• Sample Solution: Prepare the sample to be tested at the same concentration as the standard solution.

4. Rationale for Method Parameters:

• C18 Column: The non-polar nature of the C18 stationary phase is well-suited for retaining and separating the moderately polar 4-(Piperidin-4-yl)benzamide and its potential impurities.

• Acidified Mobile Phase: The addition of formic acid helps to protonate the piperidine nitrogen, leading to sharper peaks and improved chromatographic performance.

• Gradient Elution: A gradient from a highly aqueous to a highly organic mobile phase allows for the effective elution of compounds with a range of polarities, ensuring that both early-eluting polar impurities and late-eluting non-polar impurities are well-resolved.

• UV Detection at 230 nm: This wavelength is chosen based on the UV absorbance maximum of the benzamide chromophore, providing good sensitivity for the main component and related impurities.

Table 2: Hypothetical Performance Data of Different 4-(Piperidin-4-yl)benzamide Reference Standards

Reference Standard Lot	Retention Time (min)	Peak Area	Purity by Area %	Assay vs. Primary Standard
Primary RS-001	12.52	1,254,321	99.9%	100.0%
Secondary RS-A	12.51	1,239,876	99.2%	99.1%
Secondary RS-B	12.53	1,245,678	99.6%	99.5%
Candidate Material	12.52	1,250,112	99.7%	99.8%

Selecting the Appropriate Analytical Technique

While HPLC is a workhorse for purity and assay determination, other techniques offer complementary information. The choice of analytical method should be guided by the specific question being asked.

comparative study of pyrrolidinyl vs piperidinyl benzamides

Initiating SAR Exploration

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Analyzing Core Compounds

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Refining Comparative Framework

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Gathering Initial Data

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Launching Foundational Searches

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Initiating Foundational Research

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Defining Search Criteria

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Initiating Foundational Expansion

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evaluating off-target effects of 4-(Piperidin-4-yl)benzamide

Starting Research Phase

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Refining the Search Strategy

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A Comparative Benchmarking Guide: Evaluating 4-(Piperidin-4-yl)benzamide Against Clinically Relevant PARP Inhibitors

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to benchmark the activity of the research compound 4-(Piperidin-4-yl)benzamide against established, clinically relevant inhibitors of Poly (ADP-ribose) polymerase (PARP). By presenting a head-to-head comparison using robust, validated assays, this document aims to provide a clear, data-driven assessment of its potential as a PARP inhibitor.

Introduction: The Rationale for PARP Inhibition and Benchmarking

Poly (ADP-ribose) polymerases (PARPs) are a family of enzymes crucial for cellular processes, most notably DNA damage repair. In cancer therapy, particularly for tumors with deficiencies in other DNA repair pathways like BRCA1/2 mutations, inhibiting PARP leads to a synthetic lethality, selectively killing cancer cells while sparing healthy ones. Several PARP inhibitors, such as Olaparib, Rucaparib, Niraparib, and Talazoparib, have received FDA approval and are now cornerstone treatments for various cancers.

4-(Piperidin-4-yl)benzamide shares a core structural motif with several potent PARP inhibitors, suggesting it may exert its biological effects through a similar mechanism. This guide outlines the necessary experimental comparisons to rigorously test this hypothesis and quantitatively position its activity relative to established drugs. Understanding its potency, selectivity, and cellular effects is the first critical step in evaluating its therapeutic potential.

Experimental Design: A Multi-Tiered Approach to Validation

To provide a comprehensive assessment, we employ a multi-tiered validation strategy, moving from direct enzymatic inhibition to cellular target engagement and downstream functional effects. This approach ensures that the observed activity is not an artifact of a specific assay format and translates to a cellular context.

Our benchmarking will compare 4-(Piperidin-4-yl)benzamide against the following well-characterized PARP inhibitors:

• Olaparib: The first-in-class PARP inhibitor, widely used as a benchmark.

• Talazoparib: Known for its high potency and significant PARP trapping activity.

• Niraparib: A potent inhibitor with good oral bioavailability.

• Rucaparib: An FDA-approved inhibitor for ovarian and prostate cancers.

The experimental workflow is designed to answer three fundamental questions:

• Does 4-(Piperidin-4-yl)benzamide directly inhibit the enzymatic activity of PARP1?

• Does it engage with PARP1 within a cellular environment?

• Does it induce the expected downstream cellular phenotype (e.g., inhibition of PARylation)?

Figure 1: A multi-tiered experimental workflow for robust validation.

Biochemical Potency: In Vitro PARP1 Inhibition Assay

The initial step is to determine the direct inhibitory effect of 4-(Piperidin-4-yl)benzamide on the catalytic activity of recombinant human PARP1 enzyme. A common method is a histone-ribosylation assay, where the incorporation of biotinylated NAD+ onto histone proteins is quantified.

Protocol: PARP1 Histone-Ribosylation Assay

• Plate Preparation: Coat a 96-well high-binding plate with histones overnight at 4°C. Wash plates with PBS.

• Reaction Mixture: Prepare a reaction buffer containing activated DNA (e.g., sonicated calf thymus DNA), recombinant human PARP1 enzyme, and biotinylated NAD+.

• Compound Addition: Serially dilute 4-(Piperidin-4-yl)benzamide and the benchmark inhibitors (Olaparib, Talazoparib, Niraparib, Rucaparib) in the reaction buffer. Add to the histone-coated wells.

• Initiate Reaction: Add the PARP1/DNA/NAD+ mixture to all wells to start the reaction. Incubate for 1 hour at room temperature.

• Detection: Wash the plate to remove unbound reagents. Add streptavidin-horseradish peroxidase (HRP) conjugate and incubate for 1 hour.

• Signal Generation: Wash the plate again and add a chemiluminescent HRP substrate (e.g., TMB).

• Data Acquisition: Read the absorbance at the appropriate wavelength using a plate reader.

• Data Analysis: Calculate the percent inhibition for each compound concentration relative to a DMSO vehicle control. Fit the data to a four-parameter logistic equation to determine the IC50 value.

Expected Outcome: This assay will generate IC50 values for each compound, providing a direct measure of their enzymatic inhibitory potency.

Table 1: Comparative In Vitro PARP1 Inhibition Data (Hypothetical)

Compound	IC50 (nM)
4-(Piperidin-4-yl)benzamide	Experimental Value
Olaparib	5
Talazoparib	1
Niraparib	2
Rucaparib	3

Note: Values for benchmark inhibitors are representative and may vary slightly between assay formats.

Cellular Target Engagement: Cellular Thermal Shift Assay (CETSA)

To confirm that 4-(Piperidin-4-yl)benzamide engages with PARP1 within a cellular context, a Cellular Thermal Shift Assay (CETSA) is employed. This assay leverages the principle that a ligand binding to its target protein stabilizes it against thermal denaturation.

Protocol: CETSA for PARP1 Target Engagement

• Cell Culture: Culture a suitable cell line (e.g., HeLa or a BRCA-deficient cancer cell line) to ~80% confluency.

• Compound Treatment: Treat cells with 4-(Piperidin-4-yl)benzamide or a benchmark inhibitor at a fixed concentration (e.g., 10x the biochemical IC50) for 1-2 hours. A vehicle control (DMSO) must be included.

• Harvest and Heat Shock: Harvest the cells, wash with PBS, and resuspend in a lysis buffer. Aliquot the cell lysate and heat each aliquot to a different temperature (e.g., 40°C to 65°C) for 3 minutes.

• Protein Fractionation: Centrifuge the heated lysates to pellet the denatured, aggregated proteins. The supernatant contains the soluble, non-denatured protein fraction.

• Western Blot Analysis: Separate the soluble protein fractions by SDS-PAGE and transfer to a PVDF membrane. Probe the membrane with a primary antibody specific for PARP1, followed by an appropriate HRP-conjugated secondary antibody.

• Data Analysis: Quantify the band intensity for PARP1 at each temperature for the treated and untreated samples. Plot the fraction of soluble PARP1 as a function of temperature to generate a melting curve. A shift in the melting curve to a higher temperature in the presence of the compound indicates target engagement.

Figure 2: Cellular Thermal Shift Assay (CETSA) workflow.

Functional Cellular Activity: In-Cell Western Assay for PARylation

To measure the functional consequence of PARP1 engagement, we will quantify the level of poly(ADP-ribose) (PAR) formation in cells following DNA damage. A potent PARP inhibitor should block this process.

Protocol: In-Cell Western Assay

• Cell Plating: Seed cells in a 96-well plate and allow them to adhere overnight.

• Compound Treatment: Treat cells with a serial dilution of 4-(Piperidin-4-yl)benzamide or benchmark inhibitors for 1 hour.

• Induce DNA Damage: Treat cells with a DNA damaging agent, such as hydrogen peroxide (H2O2) or methyl methanesulfonate (MMS), for a short period (e.g., 15 minutes) to induce PARP activity.

• Fix and Permeabilize: Fix the cells with formaldehyde and permeabilize with a detergent (e.g., Triton X-100).

• Immunostaining: Block non-specific binding sites. Incubate with a primary antibody that recognizes PAR polymers. Concurrently, use a DNA stain or a whole-cell stain for normalization.

• Secondary Antibody: Incubate with an infrared dye-conjugated secondary antibody.

• Imaging and Analysis: Scan the plate using an infrared imaging system (e.g., LI-COR Odyssey). Quantify the intensity of the PAR signal and normalize it to the cell number signal.

• Data Analysis: Calculate the percent inhibition of PAR formation for each compound concentration and determine the cellular IC50.

Table 2: Comparative Cellular PARylation Inhibition Data (Hypothetical)

Compound	Cellular IC50 (nM)
4-(Piperidin-4-yl)benzamide	Experimental Value
Olaparib	10
Talazoparib	2
Niraparib	4
Rucaparib	7

Synthesis and Interpretation

The data generated from these three orthogonal assays will provide a robust profile of 4-(Piperidin-4-yl)benzamide's activity.

• Biochemical IC50: Defines the intrinsic potency against the isolated enzyme.

• CETSA: Confirms that the compound can enter cells and physically bind to its intended target.

• Cellular IC50: Demonstrates the functional consequence of target engagement in a physiological context.

A successful candidate will exhibit a low nanomolar biochemical IC50, a clear thermal shift in the CETSA, and a cellular IC50 that is reasonably close to its biochemical potency, indicating good cell permeability and on-target activity. By comparing these values directly to those of FDA-approved drugs under identical experimental conditions, we can accurately and objectively position the potential of 4-(Piperidin-4-yl)benzamide within the competitive landscape of PARP inhibitors.

References

• U.S. Food and Drug Administration. (2023). PARP Inhibitors. FDA. [Link]

• National Cancer Institute. (2022). PARP Inhibitors. National Cancer Institute. [Link]

validation of HPLC methods for 4-(Piperidin-4-yl)benzamide quantification

Initiating Research on Validation

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Expanding Search for Data

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Planning Validation Comparison Guide

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assessing the selectivity of 4-(Piperidin-4-yl)benzamide for opioid receptor subtypes

Initiating Data Collection

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Developing Comparison Guide

I'm now focusing on structuring the comparative guide. I'll introduce 4-(Piperidin-4-yl)benzamide and highlight the significance of opioid receptor selectivity. Then, I will delve into the principles of assessment methods. Following this I'll detail hypothetical comparative analysis, including tables for binding affinity and potency data. I'm also preparing Graphviz diagrams to illustrate workflows and pathways. My ultimate goal is a comprehensive guide with a complete reference list.

dose-response analysis of 4-(Piperidin-4-yl)benzamide in functional assays

Initiating Data Collection

I'm now diving into Google searches, starting with comprehensive data gathering on 4-(Piperidin-4-yl)benzamide. I'm focusing on known targets, the mechanism of action, and any existing dose-response studies in functional assays. Following this, I plan to research common functional assays used for characterizing similar compounds.

Refining the Research Plan

I've expanded my initial data gathering to include searches for alternative compounds and common functional assays. Now, I'm structuring a comparison guide, starting with an introduction to the compound and progressing to detailed dose-response comparisons in specific functional assays. I'm also preparing to create diagrams and structured data tables. Simultaneously, I'll be drafting detailed protocols.

Organizing Data Synthesis

I'm now integrating everything I've collected. My focus is on synthesizing a narrative that explains experimental choices and results, always ensuring scientific integrity. I'll include Graphviz diagrams for signaling pathways and workflows and will start structuring detailed dose-response data tables. I'm also writing the functional assay protocols in detail. Throughout, I'll incorporate citations from authoritative sources.

establishing the potency and efficacy of novel 4-(Piperidin-4-yl)benzamide derivatives

Initiating Data Collection

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Expanding Research Parameters

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Defining Research Scope

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Safety & Regulatory Compliance

4-(Piperidin-4-yl)benzamide proper disposal procedures

Starting Data Collection

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Initiating Detailed Search Analysis

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Defining Disposal Protocols

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